Regadenoson-d3

Core Science & Biosynthesis

Regadenoson-d3: Structural Characterization, Isotopic Purity, and Analytical Methodologies in Pharmacokinetic Profiling

As a Senior Application Scientist in bioanalytical chemistry, I approach pharmacokinetic (PK) profiling not merely as a series of measurements, but as a rigorous exercise in system validation. When quantifying potent active pharmaceutical ingredients (APIs) like Regadenoson in complex biological matrices, the analytical variance must be driven to near zero. This is achieved through the strategic deployment of stable isotope-labeled internal standards (SIL-IS), specifically Regadenoson-d3 .

This whitepaper provides an in-depth technical analysis of Regadenoson-d3, detailing its structural rationale, the critical importance of its isotopic purity, and the self-validating analytical frameworks required for its use in drug development.

The Pharmacodynamic Context: Why Regadenoson?

Regadenoson is a potent, low-affinity, and highly selective A2A adenosine receptor (A2AAR) agonist[1]. In clinical cardiology, it is primarily utilized as a pharmacologic stress agent during myocardial perfusion imaging (MPI) to diagnose coronary artery disease[2].

Unlike older agents (e.g., adenosine or dipyridamole) that indiscriminately activate multiple adenosine receptor subtypes (A1, A2B, A3) leading to severe systemic side effects, Regadenoson’s high specificity for the A2A subtype allows it to predominantly target the coronary vasculature[2]. Because it is a low-affinity agonist, it binds loosely and dissociates rapidly, resulting in a fast-acting, transient hyperemic response that mimics the physiological effects of exercise without prolonged systemic hypotension[3].

A2A receptor signaling cascade initiated by Regadenoson leading to coronary vasodilation.

Chemical Architecture and Deuteration Strategy

To accurately quantify Regadenoson in human plasma via LC-MS/MS, an internal standard must perfectly mimic the analyte's extraction recovery and ionization efficiency while remaining mass-resolved. Regadenoson-d3 (C15H15D3N8O5) fulfills this role by incorporating three deuterium atoms[4].

The Rationale for Site-Specific Deuteration

The deuteration site in Regadenoson-d3 is strictly localized to the N-methyl group of the carboxamide on the pyrazole ring.

• Causality: Why this specific site? The N-methyl carbon-deuterium (C-D) bonds are highly metabolically stable and resistant to hydrogen-deuterium exchange (HDX) in protic solvents (like water or methanol used in LC mobile phases). If deuterium were placed on the exchangeable amines or hydroxyls of the ribose moiety, the isotopic label would rapidly "wash off" in solution, reverting the IS back to unlabeled Regadenoson and destroying the quantitative integrity of the assay.

Quantitative Data Summary

Table 1: Physicochemical and Isotopic Parameters

Parameter	Regadenoson (Analyte)	Regadenoson-d3 (Internal Standard)
Molecular Formula	C15H18N8O5	C15H15D3N8O5
Molecular Weight	390.35 g/mol	393.37 g/mol
Deuteration Site	N/A	N-methylcarboxamide (-CD3)
Target Isotopic Purity	N/A	≥ 99% Atom D
Primary Application	Active Pharmaceutical Ingredient	Internal Standard for LC-MS/MS

Analytical Methodologies for Isotopic Purity

Stable isotope labeled impurities are utilized as internal standards to ensure accurate quantitative analysis[]. However, if the Regadenoson-d3 standard contains residual unlabeled Regadenoson (d0), it will artificially inflate the analyte signal, severely compromising the Lower Limit of Quantification (LLOQ). Isotopic purity must be rigorously verified to be ≥ 99% Atom D.

High-Resolution LC-MS/MS Protocol for Isotopic Purity

• Objective: Quantify the exact percentage of d0, d1, and d2 species within the d3 standard batch.

• Causality: Electrospray Ionization (ESI) in positive mode is selected because Regadenoson contains multiple basic nitrogen atoms (within the pyrazole and adenine rings) that readily accept protons[M+H]+ in acidic mobile phases (e.g., 0.1% formic acid).

Step-by-Step Methodology:

• Preparation: Prepare a 100 ng/mL solution of Regadenoson-d3 in 50:50 Water:Acetonitrile.

• Chromatography: Inject 5 µL onto a C18 UHPLC column. Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• Detection: Monitor the Multiple Reaction Monitoring (MRM) transitions:

  • d0 channel: m/z 391.1 → 146.1

  • d3 channel: m/z 394.1 → 149.1

• Quantification: Calculate isotopic impurity as [Area(d0) / (Area(d0) + Area(d3))] × 100.

• Self-Validating Mechanism: The protocol mandates the injection of a "Zero Sample" (blank matrix spiked only with the d3 standard). If a peak appears at the retention time of Regadenoson in the d0 MRM channel, it immediately flags isotopic impurity in the d3 standard (or system carryover), invalidating the batch before any patient samples are processed.

Quantitative 1H-NMR Protocol for Site-Specific Confirmation

• Objective: Confirm that the deuterium is exclusively located on the N-methyl group.

• Causality: While MS confirms the mass shift, it does not prove the structural location of the isotopes. Because deuterium has a different nuclear spin (I=1) than protium (I=1/2), it does not resonate in the standard 1H-NMR frequency range. Therefore, successful deuteration is observed as the disappearance of the specific proton signal.

Step-by-Step Methodology:

• Preparation: Dissolve 5 mg of Regadenoson-d3 in 0.6 mL of DMSO-d6.

• Acquisition: Acquire a 1H-NMR spectrum at 400 MHz or higher. Crucial Step: Set the relaxation delay (D1) to ≥ 10 seconds.

  • Causality for D1: Protons in different chemical environments relax at different rates (T1). A short delay prevents protons with long T1 times from fully realigning with the magnetic field, causing artificially low integration values. A D1 > 5×T1 ensures absolute quantitative accuracy.

• Integration: Integrate the N-methyl signal (~2.8 ppm) relative to the anomeric ribose proton (~5.9 ppm).

• Self-Validating Mechanism: The anomeric proton (1H) serves as an internal calibration standard. Because this proton is chemically distant from the deuteration site, its signal intensity remains perfectly constant between d0 and d3 spectra. This validates that the near-zero integration at 2.8 ppm is strictly due to isotopic substitution, not variations in sample concentration or shimming quality.

Bioanalytical Workflow: Regadenoson-d3 as an Internal Standard

In clinical PK studies, plasma samples are fraught with endogenous phospholipids and proteins that cause severe ion suppression in the MS source. Regadenoson-d3 is the ultimate solution to this matrix effect.

Because Regadenoson-d3 is chemically identical to the analyte (save for the isotopic mass), it co-elutes perfectly during UHPLC separation. Whatever matrix suppression affects the d0 analyte at that exact retention time will equally affect the d3 internal standard. By quantifying the ratio of their MRM signals rather than absolute peak areas, the assay mathematically cancels out matrix-induced variance.

Bioanalytical LC-MS/MS workflow utilizing Regadenoson-d3 as an internal standard.

References

• Title: What is the mechanism of Regadenoson? Source: PatSnap Synapse URL: [Link]

• Title: Clinical Pharmacology and MOA | Lexiscan® (regadenoson) injection Source: Lexiscan (Astellas Pharma) URL: [Link]

• Title: Regadenoson-d3 Specifications and Chemical Identifiers Source: Fisher Scientific / Toronto Research Chemicals (TRC) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What is the mechanism of Regadenoson? [synapse.patsnap.com]
• 3. Clinical Pharmacology and MOA | Lexiscan® (regadenoson) injection [lexiscan.com]
• 4. Regadenoson-d3, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.co.uk]

The Role of Regadenoson-d3 in Modern Pharmacokinetic Assessment: A Technical Guide

Executive Summary: The development of robust bioanalytical methods is paramount for accurately characterizing the pharmacokinetic (PK) profile of therapeutic agents. Regadenoson, a selective A2A adenosine receptor agonist used as a pharmacologic stress agent, possesses a complex pharmacokinetic profile defined by rapid distribution and a multi-phasic elimination pattern. To precisely quantify regadenoson concentrations in biological matrices, a stable isotope-labeled internal standard, specifically regadenoson-d3, is indispensable. This guide provides an in-depth examination of the pharmacokinetics of regadenoson and delineates the critical function of regadenoson-d3 in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis. We will explore the underlying principles of its use, present a detailed protocol for plasma sample analysis, and discuss the regulatory framework that ensures data integrity and reliability for clinical and preclinical research.

Introduction to Regadenoson and its Clinical Application

Regadenoson is a low-affinity A2A adenosine receptor agonist that produces coronary vasodilation by increasing coronary blood flow.[1][2] This mechanism makes it a valuable tool for radionuclide myocardial perfusion imaging (MPI) in patients who are unable to undergo adequate exercise stress testing.[3][4] Administered as a single, rapid intravenous bolus of 400 µg, it achieves maximal coronary hyperemia quickly, with a pharmacodynamic response onset that parallels its maximal plasma concentration, typically within one to four minutes.[2][5] Unlike non-selective agonists like adenosine, regadenoson's selectivity for the A2A receptor subtype minimizes side effects such as atrioventricular block and bronchoconstriction, which are associated with A1, A2B, and A3 receptor activation.[5][6]

The Critical Role of Stable Isotope Labeling in Pharmacokinetic Studies

Accurate pharmacokinetic analysis relies on the precise quantification of a drug in a biological matrix, a task often complicated by sample loss during preparation and matrix-induced variations in instrument response. The gold standard to correct for these variables is the use of a stable isotope-labeled internal standard (SIL-IS).[7]

Regadenoson-d3, in which three hydrogen atoms are replaced with deuterium, is the ideal internal standard for regadenoson bioanalysis. Because its physical and chemical properties are nearly identical to the unlabeled analyte, it experiences the same behavior during extraction, chromatography, and ionization.[7][8] However, its increased mass (3 daltons higher) allows it to be distinguished from the native regadenoson by a mass spectrometer. By adding a known quantity of regadenoson-d3 to every sample, a ratio of the analyte peak area to the internal standard peak area can be calculated. This ratio is used for quantification, effectively normalizing any analytical variability and ensuring the highest degree of accuracy and precision.[8]

Rationale for using Regadenoson-d3 as an internal standard.

Pharmacokinetic Profile of Regadenoson

The pharmacokinetics of regadenoson are characterized by a multi-compartment model.[9][10] Following a rapid intravenous injection, the drug is quickly distributed, followed by a multi-phasic elimination.

Absorption and Distribution

As an intravenously administered drug, absorption is immediate and complete. Regadenoson is rapidly distributed throughout the body, with an estimated volume of distribution at a steady state of approximately 78.7 L.[9]

Metabolism and Excretion

The metabolism of regadenoson in humans has not been fully elucidated, but it does not appear to be metabolized by cytochrome P450 (CYP) isoenzymes, and no detectable metabolites have been identified.[1][3][11] The primary route of elimination is renal. Approximately 57% of a regadenoson dose is excreted unchanged in the urine.[1][3][11] Renal clearance exceeds the glomerular filtration rate, indicating that active tubular secretion is involved in its elimination.[3][11]

Elimination Half-Life

Regadenoson's elimination profile is tri-phasic:

• Initial Phase (α): A rapid initial half-life of 2 to 4 minutes, which corresponds to the onset of the pharmacodynamic effect.[1][2]

• Intermediate Phase (β): An intermediate half-life of approximately 30 minutes, which is associated with the loss of the primary pharmacodynamic effects.[1][2]

• Terminal Phase (γ): A terminal elimination half-life of approximately 2 hours, representing the final decline in plasma concentration.[2][9]

Pharmacokinetic Data Summary

The following table summarizes key pharmacokinetic parameters for regadenoson derived from studies in healthy adult volunteers.

Parameter	Symbol	Mean Value	Source
Clearance	CL	37.8 L/h	[9]
Volume of Distribution (steady state)	Vss	78.7 L	[9]
Initial Half-Life	t½α	2-4 minutes	[1][2]
Intermediate Half-Life	t½β	~30 minutes	[1][2]
Terminal Half-Life	t½γ	~2 hours	[2][9]
Renal Excretion (unchanged)	%	~57%	[1][11]

Bioanalytical Methodology for Regadenoson Quantification

The quantification of regadenoson in plasma is reliably achieved using a validated Hydrophilic Interaction Liquid Chromatography (HILIC) or Reversed-Phase Liquid Chromatography (RPLC) method coupled with tandem mass spectrometry (LC-MS/MS). The use of regadenoson-d3 as an internal standard is integral to this process.

General workflow for bioanalytical sample processing.

Detailed Experimental Protocol (Human Plasma)

This protocol describes a representative method for the extraction and analysis of regadenoson from human plasma.

1. Materials and Reagents:

• Regadenoson and Regadenoson-d3 reference standards

• Human plasma (K2EDTA)

• Acetonitrile (LC-MS grade)

• Ammonium Acetate (LC-MS grade)

• Formic Acid (LC-MS grade)

• Reagent-grade water

2. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of regadenoson and regadenoson-d3 in a suitable solvent (e.g., DMSO or Methanol).

• Working Solutions: Prepare serial dilutions of the regadenoson stock solution in 50:50 acetonitrile/water to create calibration standards (e.g., ranging from 0.1 to 50 µg/L).[8]

• Internal Standard (IS) Working Solution: Prepare a working solution of regadenoson-d3 (e.g., 100 µg/L) in 50:50 acetonitrile/water.

3. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of plasma samples, calibration standards, and quality control (QC) samples into a 96-well plate.

• Add 10 µL of the IS working solution to all wells except for the blank matrix samples.

• Add 300 µL of acetonitrile to all wells to precipitate plasma proteins.

• Vortex the plate for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer 150 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Parameters

• Chromatography System: UPLC/HPLC system

• Column: BEH HILIC column (e.g., 50 x 2.1 mm, 1.7 µm)[8]

• Mobile Phase A: 10 mmol/L ammonium acetate in water

• Mobile Phase B: Acetonitrile

• Gradient: A typical gradient elution would start at a high percentage of organic phase (acetonitrile) and gradually increase the aqueous phase to retain and then elute the polar regadenoson.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

  • Regadenoson Transition: m/z 391.3 → 259.2[8]

  • Regadenoson-d3 Transition: m/z 394.3 → 262.2[8]

Method Validation and Regulatory Trustworthiness

For data to be acceptable for regulatory submissions, the bioanalytical method must be fully validated according to guidelines from authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[12][13][14] This process establishes the method's trustworthiness and ensures it is suitable for its intended purpose.[12][15]

Validation parameters include:

• Selectivity and Specificity: Ensuring no interference from endogenous matrix components.

• Accuracy and Precision: Intra- and inter-batch runs must meet acceptance criteria (typically ±15% deviation from nominal, ±20% at the Lower Limit of Quantification).[8]

• Calibration Curve: Demonstrating linearity over the intended concentration range (e.g., 0.100-50.0 µg/L).[8]

• Matrix Effect: Assessing the suppression or enhancement of ionization by matrix components.[8]

• Stability: Evaluating the stability of the analyte in the biological matrix under various conditions (bench-top, freeze-thaw, long-term storage).

• Recovery: Assessing the efficiency of the extraction process.

Core components of a self-validating bioanalytical system.

Conclusion

The pharmacokinetic profile of regadenoson is well-defined, with a rapid onset and a multi-phasic elimination primarily via renal excretion. The accurate and precise characterization of this profile is critically dependent on a robust bioanalytical method. The use of a stable isotope-labeled internal standard, regadenoson-d3, is the cornerstone of this methodology. By co-purifying and co-eluting with the analyte, regadenoson-d3 effectively normalizes for analytical variability, ensuring that the quantitative data generated by LC-MS/MS is reliable and defensible. Adherence to stringent validation guidelines from regulatory bodies like the FDA and EMA further cements the integrity of the data, making it suitable for pivotal decisions in drug development and clinical research.

References

• Regadenoson Monograph for Professionals. (n.d.). Drugs.com. Retrieved from [Link]

• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Retrieved from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Retrieved from [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). Retrieved from [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Retrieved from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). Retrieved from [Link]

• Xu, Y., et al. (2022). Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application. Journal of Separation Science, 45(5), 945-952. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Dhalla, A. K., et al. (2009). A population pharmacokinetic/pharmacodynamic analysis of regadenoson, an adenosine A2A-receptor agonist, in healthy male volunteers. Journal of Clinical Pharmacology, 49(11), 1335-1345. Retrieved from [Link]

• European Medicines Agency. (2022, July 25). ICH guideline M10 on bioanalytical method validation and study sample analysis. Retrieved from [Link]

• Regadenoson: Package Insert / Prescribing Information / MOA. (2026, February 3). Drugs.com. Retrieved from [Link]

• EXERRT Overview. (2018, May 15). Lexiscan. Retrieved from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved from [Link]

• Al-Mallah, M., et al. (2021). Regadenoson Stress Testing: A Comprehensive Review With a Focused Update. Cureus, 13(1), e12961. Retrieved from [Link]

• A Study to Evaluate the Safety and Pharmacokinetics of Regadenoson in Pediatric Patients. (2025, July 9). ClinicalTrials.gov. Retrieved from [Link]

• Iskandrian, A. E., & Bateman, T. M. (2015). Regadenoson — Overview of Applications in Cardiology. IntechOpen. Retrieved from [Link]

• Huskey, S. W., et al. (2007). Regadenoson pharmacokinetics and tolerability in subjects with impaired renal function. Journal of Clinical Pharmacology, 47(7), 865-873. Retrieved from [Link]

• Thomas, G. S., et al. (2012). A randomized, double-blind, placebo-controlled study of the safety and tolerance of regadenoson in subjects with stage 3 or 4 chronic kidney disease. Journal of Nuclear Cardiology, 19(4), 739-748. Retrieved from [Link]

• Garnock-Jones, K. P., & Curran, M. P. (2008). Regadenoson in the detection of coronary artery disease. Drugs, 68(13), 1893-1902. Retrieved from [Link]

• A Combined LC-MS/MS Method for the Analysis of Aldosterone and Plasma Renin Activity in Plasma for Clinical Research. (n.d.). Waters. Retrieved from [Link]

• Simkova, M., et al. (2022). An LC-MS/MS method for the simultaneous quantification of 32 steroids in human plasma. Journal of Chromatography B, 1198, 123294. Retrieved from [Link]

• Xu, K., et al. (2016). Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study. PLoS One, 11(3), e0151701. Retrieved from [Link]

• ASNC Practice Points: Regadenoson Stress Testing. (n.d.). American Society of Nuclear Cardiology. Retrieved from [Link]

• Development of a robust and sensitive LC-MS/MS method for the determination of adenine in plasma of different species and its application to in vivo studies. (2014). ResearchGate. Retrieved from [Link]

• Regadenoson in Myocardial Perfusion Study - First Institutional Experiences in Bosnia and Herzegovina. (2016). PMC. Retrieved from [Link]

• An on-line SPE-LC-MS/MS Method for Quantification of Nucleobases and Nucleosides present in Biological Fluids. (2013). PMC. Retrieved from [Link]

Sources

• 1. drugs.com [drugs.com]
• 2. asnc.org [asnc.org]
• 3. lexiscan.com [lexiscan.com]
• 4. Regadenoson in the detection of coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regadenoson in Myocardial Perfusion Study - First Institutional Experiences in Bosnia and Herzegovina - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regadenoson — Overview of Applications in Cardiology | IntechOpen [intechopen.com]
• 7. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A population pharmacokinetic/pharmacodynamic analysis of regadenoson, an adenosine A2A-receptor agonist, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Regadenoson Stress Testing: A Comprehensive Review With a Focused Update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. drugs.com [drugs.com]
• 12. fda.gov [fda.gov]
• 13. ema.europa.eu [ema.europa.eu]
• 14. ema.europa.eu [ema.europa.eu]
• 15. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Deuterated Regadenoson (Regadenoson-d3): Synthesis Pathways, Mechanisms, and Analytical Applications

Introduction & Rationale for Deuteration

Regadenoson (marketed as Lexiscan) is a highly selective, low-affinity, high-capacity A2A​ adenosine receptor agonist utilized globally as a pharmacologic stress agent for radionuclide myocardial perfusion imaging (MPI)[1]. While the native compound is optimized for a rapid onset and short duration of action, the development of its deuterated isotopologue—Regadenoson-d3 —has become indispensable in modern drug development and bioanalysis[2].

By replacing the N-methylcarboxamide group with an N-trideuteromethyl ( −CD3​ ) group, scientists achieve a mass shift of +3 Da ( C15​H15​D3​N8​O5​ , MW: 393.37 g/mol )[3]. This modification serves two primary functions:

• Stable Isotope-Labeled Internal Standard (SIL-IS): In clinical pharmacokinetics, Regadenoson-d3 is used in liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify plasma regadenoson levels accurately[4]. It co-elutes with the native drug, perfectly neutralizing matrix effects and ion suppression.

• Mechanistic Pharmacokinetic Probing: The primary kinetic isotope effect (KIE) introduced by the stronger C-D bonds allows researchers to probe the rate-limiting steps of potential N-demethylation metabolic pathways, evaluating the amide's structural stability in vivo.

Mechanistic Pharmacology: A2A​ Receptor Activation

Despite deuteration at the solvent-exposed N-alkyl chain, Regadenoson-d3 retains the exact stereochemical and electronic profile required for A2A​ receptor binding. The mechanism of action is a classic G-protein coupled receptor (GPCR) cascade. Binding to the A2A​ receptor induces a conformational change that activates the Gs​ protein. This stimulates adenylyl cyclase, leading to an intracellular surge in cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which phosphorylates targets that ultimately decrease intracellular calcium in vascular smooth muscle, causing potent coronary vasodilation.

Fig 1. A2A receptor signaling cascade triggered by regadenoson-d3 leading to vasodilation.

Core Synthesis Pathway of Regadenoson-d3

The synthesis of Regadenoson-d3 mirrors the optimized commercial routes for native regadenoson but requires stringent control during the final amidation step to ensure complete isotopic incorporation without deuterium exchange[5].

The pathway is a two-step convergent synthesis:

• Pyrazole Ring Construction: Condensation of 2-hydrazinoadenosine with a dicarbonyl equivalent (ethyl 2-formyl-3-oxopropanoate) to form an ethyl pyrazole-4-carboxylate intermediate[6].

• Deuterated Aminolysis: Direct amidation of the ester intermediate using an excess of aqueous methyl- d3​ -amine ( CD3​NH2​ )[7].

Fig 2. Two-step chemical synthesis workflow for deuterated regadenoson (Regadenoson-d3).

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded into the methodology: physical changes and analytical checkpoints dictate when to proceed, preventing the propagation of failed reactions.

Step 1: Synthesis of the Ethyl Pyrazole-4-Carboxylate Intermediate

Causality Focus: Acidic catalysis drives the dehydration/cyclization, while alkaline neutralization forces product precipitation.

• Reaction Setup: Under a nitrogen ( N2​ ) atmosphere, suspend 2-hydrazinoadenosine (1.0 eq, ~10 mmol) and ethyl 2-formyl-3-oxopropanoate (1.2 eq, ~12 mmol) in a 1:1 mixture of Ethanol/Water (40 mL total)[6].

• Catalysis: Add a catalytic amount of 70% aqueous perchloric acid ( HClO4​ , ~1.5 mL). Rationale: The strong acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the hydrazine moiety.

• Agitation: Stir at room temperature (RT) for 15 hours.

• Validation Checkpoint 1 (LC-MS): Sample the mixture. Proceed only when the starting material mass ( [M+H]+=298 ) is depleted and the intermediate mass ( [M+H]+=406.38 ) dominates.

• Workup & Precipitation: Adjust the pH of the mixture to 7–9 using 2N NaOH[6]. Rationale: Neutralizing the acid reduces the solubility of the intermediate ester in the aqueous matrix, driving precipitation. Stir for 1 hour, filter the solid, wash with cold water and EtOH, and dry under vacuum at 50°C.

Step 2: Deuterated Aminolysis to Regadenoson-d3

Causality Focus: Utilizing a sealed pressure vessel prevents the escape of volatile CD3​NH2​ , maintaining high collision frequency for the amidation.

• Reaction Setup: Transfer the dried intermediate (1.0 eq) into a high-pressure glass reactor.

• Reagent Addition: Add 30 volumes of methyl- d3​ -amine ( CD3​NH2​ , 40% w/w in D2​O or H2​O )[7]. Rationale: A massive excess is required because direct aminolysis of an unactivated ethyl ester is kinetically slow at room temperature.

• Agitation: Seal the vessel tightly and stir at RT for 24–48 hours.

• Validation Checkpoint 2 (NMR): Evaporate a micro-aliquot and run a 1H -NMR (DMSO- d6​ ). The reaction is complete when the ethyl ester signals (quartet at ~4.2 ppm, triplet at ~1.3 ppm) disappear. Crucially, the absence of an N-methyl doublet at ~2.8 ppm confirms the integrity of the −CD3​ label.

• Purification: Concentrate the mixture under reduced pressure to remove excess CD3​NH2​ . Recrystallize the crude off-white solid from Dimethylformamide (DMF)/Water or Isopropanol[7] to yield high-purity Regadenoson-d3.

Quantitative Data & Yield Optimization

The introduction of deuterium isotopes can subtly alter reaction kinetics due to the secondary kinetic isotope effect. The table below summarizes the comparative metrics between the synthesis of native regadenoson and Regadenoson-d3.

Parameter	Regadenoson (Standard)	Regadenoson-d3 (Deuterated)	Mechanistic Causality / Notes
Aminolysis Reagent	CH3​NH2​ (Aqueous)	CD3​NH2​ (Aqueous)	Source of the isotopic label[7].
Molecular Weight	390.36 g/mol	393.37 g/mol	Mass shift of +3 Da ensures baseline resolution in LC-MS/MS[3].
Reaction Time (Step 2)	~24 hours	24–36 hours	Slight secondary kinetic isotope effect (KIE) may marginally reduce the nucleophilicity of CD3​NH2​ .
1H -NMR Signature	Doublet at ~2.8 ppm	Absent at ~2.8 ppm	Validates >99% deuterium incorporation at the N-alkyl site.
Primary Application	Therapeutic ( A2A​ Agonist)	Analytical (SIL-IS) / PK Probe	Eliminates matrix effects during pharmacokinetic quantification[4].

Conclusion

The synthesis of Regadenoson-d3 represents a critical intersection of synthetic organic chemistry and analytical pharmacology. By employing a robust, self-validating two-step process—beginning with acid-catalyzed pyrazole condensation and concluding with sealed-vessel deuterated aminolysis—researchers can generate high-purity stable isotope-labeled standards. These standards are foundational for the precise LC-MS/MS quantification required in modern clinical trials and pharmacokinetic profiling of A2A​ receptor agonists.

References

• US9771390B2 - Process for the preparation of regadenoson Google P

• Sickle Cell Disease (SCD), iNKT Cells, and Regadenoson Infusion PMC - NIH[Link]

• US10442832B2 - Process of making regadenoson and novel polymorph thereof Google P
• WO2012149196A1 - Improved processes for the preparation of regadenoson and a new crystalline form thereof Google P

• Synthesis Of Regadenoson (Patent Application) QuickCompany [Link]

• Regadenoson-impurities Pharmaffiliates[Link]

Sources

• 1. WO2012149196A1 - Improved processes for the preparation of regadenoson and a new crystalline form thereof - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Sickle Cell Disease (SCD), iNKT Cells, and Regadenoson Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US10442832B2 - Process of making regadenoson and novel polymorph thereof - Google Patents [patents.google.com]
• 6. US9771390B2 - Process for the preparation of regadenoson - Google Patents [patents.google.com]
• 7. "Synthesis Of Regadenoson" [quickcompany.in]

Regadenoson-d3: A Comprehensive Technical Guide on Molecular Weight, Exact Mass Calculation, and HRMS Validation

Executive Summary

Regadenoson is a potent, selective A2A adenosine receptor agonist widely utilized in pharmacologic stress testing to induce coronary hyperemia[1]. In bioanalytical pharmacokinetics and therapeutic drug monitoring, its stable isotope-labeled analog, Regadenoson-d3 , serves as the gold-standard internal standard (IS) for quantitative assays[2]. By incorporating three deuterium atoms, Regadenoson-d3 achieves a critical mass shift that allows mass spectrometers to distinguish it from the endogenous or administered unlabeled drug while maintaining identical chromatographic behavior. This whitepaper details the theoretical calculations, causality of isotopic mass defects, and experimental validation protocols for the molecular weight and exact mass of Regadenoson-d3.

Pharmacological Context & Isotopic Labeling Strategy

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) bioanalysis, matrix effects—such as ion suppression or enhancement—can severely compromise quantitative accuracy. Regadenoson-d3 mitigates this by co-eluting with Regadenoson, thereby experiencing identical matrix conditions in the ionization source.

The labeling strategy typically involves the substitution of the methyl group on the methylamino-carbonyl moiety with a trideuteromethyl group (-CD3)[3].

• Causality of Site Selection: This specific site is chosen because carbon-deuterium bonds are highly stable and resistant to in vivo and in vitro hydrogen-deuterium exchange (HDX). If exchangeable protons (like those on hydroxyl or amine groups) were deuterated, the label would rapidly wash out in aqueous mobile phases, destroying the mass shift integrity.

Theoretical Framework: Molecular Weight vs. Exact Mass

A frequent point of failure in mass spectrometry method development is the conflation of average molecular weight and monoisotopic exact mass.

• Average Molecular Weight (MW): Calculated using the standard atomic weights of elements, which account for the natural abundance of all isotopes. This macroscopic value is used exclusively for laboratory tasks, such as weighing powders to prepare stock solutions.

• Monoisotopic Exact Mass: Calculated using the mass of the most abundant, lowest-mass isotope of each element (e.g., ^12C, ^1H, ^14N, ^16O). For labeled compounds, the exact mass of ^2H (Deuterium) is explicitly used. This value is critical for programming High-Resolution Mass Spectrometry (HRMS) extraction windows[4].

Table 1: Comparative Mass Properties

Property	Regadenoson (Unlabeled)	Regadenoson-d3 (Labeled)
Chemical Formula	C15H18N8O5[1][4]	C15H15D3N8O5[5][6]
Average Molecular Weight	390.35 g/mol [1]	393.37 g/mol [3][5][7]
Monoisotopic Exact Mass	390.1400 Da[1][4]	393.1588 Da
Mass Shift ( Δ m)	N/A	+3.0188 Da

Exact Mass Calculation & The Mass Defect Causality

To program a high-resolution mass spectrometer (such as an Orbitrap or Q-TOF), the exact mass must be calculated to at least four decimal places to ensure a narrow mass extraction window (typically ± 5 ppm).

Step 1: Define Monoisotopic Masses of Constituent Elements

• Carbon (^12C): 12.000000 Da

• Protium (^1H): 1.007825 Da

• Deuterium (^2H/D): 2.014102 Da

• Nitrogen (^14N): 14.003074 Da

• Oxygen (^16O): 15.994915 Da

Step 2: Calculate Regadenoson (Unlabeled) Exact Mass

• C: 15 × 12.000000 = 180.000000

• H: 18 × 1.007825 = 18.140850

• N: 8 × 14.003074 = 112.024592

• O: 5 × 15.994915 = 79.974575

• Total Exact Mass: 390.140017 Da (Rounded to 390.1400 Da )[1][4]

Step 3: Calculate Regadenoson-d3 Exact Mass

• C: 15 × 12.000000 = 180.000000

• H: 15 × 1.007825 = 15.117375

• D: 3 × 2.014102 = 6.042306

• N: 8 × 14.003074 = 112.024592

• O: 5 × 15.994915 = 79.974575

• Total Exact Mass: 393.158848 Da (Rounded to 393.1588 Da )

The Mass Defect Causality: Notice that the mass shift is not exactly 3.0000 Da. Because the exact mass of deuterium (2.014102 Da) minus protium (1.007825 Da) equals 1.006277 Da, replacing three protons with three deuterons yields a precise mass shift of +3.0188 Da . This fractional mass difference (mass defect) is crucial. It allows HRMS instruments to distinguish the labeled standard from potential isobaric interferences in complex biological matrices that might coincidentally share a nominal mass of 393 Da.

Fig 1. Mechanistic workflow of Regadenoson deuterium labeling and HRMS detection.

Isotopic Envelope & ESI+ Adduct Formation

In positive Electrospray Ionization (ESI+), molecules are typically detected as protonated or alkali metal adducts. The addition of a proton (p+, mass = 1.007276 Da) shifts the observed mass-to-charge ratio (m/z).

Table 2: Expected ESI+ Adducts (m/z)

Adduct Species	Ion Mass Calculation	Expected m/z (Regadenoson)	Expected m/z (Regadenoson-d3)
Protonated [M+H]+	M + 1.0073	391.1473	394.1661
Sodiated [M+Na]+	M + 22.9898	413.1298	416.1486
Potassiated[M+K]+	M + 38.9637	429.1037	432.1225

Experimental Workflow: LC-HRMS Validation Protocol

To validate the exact mass and isotopic purity of Regadenoson-d3, a self-validating LC-HRMS protocol must be employed. The following methodology ensures high mass accuracy and minimizes in-source fragmentation.

Phase 1: Reagent Preparation

• Stock Solution: Accurately weigh 1.0 mg of Regadenoson-d3 analytical standard[3]. Dissolve in 1.0 mL of LC-MS grade Methanol to yield a 1 mg/mL stock solution. Vortex for 30 seconds and sonicate for 5 minutes.

• Working Solution: Dilute the stock solution to a final concentration of 100 ng/mL using a diluent of 50:50 (v/v) Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: The 50:50 organic/aqueous ratio matches the initial gradient conditions of the LC, preventing peak distortion (solvent effect), while formic acid acts as a proton donor to maximize ESI+ ionization efficiency.

Phase 2: Liquid Chromatography (LC) Separation

• Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phases: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

• Gradient: Hold at 5% B for 0.5 min, ramp to 95% B over 4.0 min, hold for 1.0 min, and re-equilibrate at 5% B for 1.5 min. Flow rate: 0.4 mL/min.

Phase 3: High-Resolution Mass Spectrometry (HRMS) Acquisition

• Ionization: ESI in positive mode. Capillary voltage set to 3.5 kV. Desolvation temperature at 350°C.

• Mass Analyzer: Orbitrap or Q-TOF set to a resolution of ≥ 70,000 (at m/z 200).

  • Causality: High resolution is mandatory to resolve the Regadenoson-d3 [M+H]+ peak (m/z 394.1661) from the naturally occurring M+3 isotopic peak of unlabeled Regadenoson (which would appear around m/z 394.1574 due to ^13C and ^15N contributions).

• Data Extraction: Extract the chromatogram using a narrow mass window of 394.1661 ± 5 ppm.

Fig 2. Step-by-step LC-HRMS experimental protocol for Regadenoson-d3 exact mass validation.

Conclusion

The precise calculation and validation of Regadenoson-d3's exact mass (393.1588 Da) is foundational for its use as an internal standard in quantitative pharmacokinetics. By understanding the isotopic mass defect and employing rigorous LC-HRMS workflows, researchers can achieve unparalleled analytical specificity, ensuring that matrix effects and isobaric interferences do not compromise the integrity of bioanalytical assays.

References

• Pharmaffiliates. Regadenoson-impurities (Regadenoson-d3). 5

• Santa Cruz Biotechnology. Regadenoson-d3 | CAS 313348-27-5 unlabeled. 6

• BenchChem. Regadenoson-d3.7

• MedChemExpress. Regadenoson-d3 (CVT-3146-d3) | Stable Isotope. 2

• Simson Pharma Limited. Regadenoson-D3 | CAS No- 313348-27-5(unlabeled).

• Fisher Scientific. Regadenoson-d3, TRC 10 mg | Buy Online. 3

• MedKoo Biosciences. Product data sheet - Regadenoson (free base).1

• PubChem. Regadenoson | C15H18N8O5 | CID 219024. National Center for Biotechnology Information. 4

Sources

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Regadenoson-d3, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.co.uk]
• 4. Regadenoson | C15H18N8O5 | CID 219024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. scbt.com [scbt.com]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Revolutionizing Regadenoson Quantification: A Detailed Application Protocol Utilizing Regadenoson-d3 Internal Standard for LC-MS/MS

Abstract

This comprehensive application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise quantification of Regadenoson in biological matrices. The protocol's accuracy is significantly enhanced by the incorporation of a stable isotope-labeled internal standard, Regadenoson-d3. This document provides a foundational framework for researchers, scientists, and drug development professionals, covering the scientific rationale, detailed experimental procedures, method validation in accordance with international guidelines, and illustrative data presentation. The use of Regadenoson-d3 is critical for mitigating matrix effects and ensuring the reliability of pharmacokinetic and toxicokinetic studies.[1][2][3][4][5]

Introduction: The Imperative for Precise Regadenoson Analysis

Regadenoson, a selective A2A adenosine receptor agonist, is a crucial pharmacological stress agent used in myocardial perfusion imaging to diagnose coronary artery disease.[6][7][8] Its mechanism involves coronary vasodilation, which increases coronary blood flow, mimicking the effects of exercise.[6][9][10][11][12] Accurate measurement of Regadenoson concentrations in biological fluids like plasma is paramount for pharmacokinetic studies, which inform dosing regimens and safety profiles.[13][14]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis due to its high sensitivity and selectivity.[15][16] However, a significant challenge in LC-MS/MS-based quantification is the "matrix effect," where co-eluting endogenous components from the biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate results.[1][2][3][17]

To counteract these variabilities, the use of a stable isotope-labeled (SIL) internal standard is the most effective strategy.[4][5][18][19] A SIL internal standard, such as Regadenoson-d3, is chemically identical to the analyte but has a different mass due to the incorporation of deuterium atoms.[4][18][20][21][22][23] This near-identical physicochemical behavior ensures that it experiences the same extraction recovery, chromatographic retention, and ionization response as the analyte, thereby providing a reliable reference for accurate quantification.[5][18][19][24] This application note provides a comprehensive protocol for the use of Regadenoson-d3 as an internal standard for the LC-MS/MS quantification of Regadenoson.

Materials and Methods

Chemicals and Reagents

• Regadenoson analytical standard (≥98% purity)

• Regadenoson-d3 internal standard (≥98% purity, isotopic purity ≥98%)[4][25]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ultrapure water

• Human plasma (with appropriate anticoagulant, e.g., K2EDTA)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is recommended.

Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of Regadenoson and Regadenoson-d3 in methanol.

• Working Standard Solutions: Serially dilute the Regadenoson stock solution with a 50:50 mixture of acetonitrile and water to prepare a series of working standard solutions for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the Regadenoson-d3 stock solution with the same diluent to achieve a final concentration that provides a stable and appropriate response in the mass spectrometer.

Experimental Protocols

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting Regadenoson from plasma.[26][27][28]

Protocol:

• Aliquot 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Regadenoson-d3 internal standard working solution to each tube (except for blank matrix samples used to assess interference).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% mobile phase A).

• Vortex to ensure complete dissolution and inject into the LC-MS/MS system.

Caption: Workflow for Plasma Sample Preparation.

LC-MS/MS Method

A hydrophilic interaction liquid chromatography (HILIC) method has been shown to be effective for the separation of polar compounds like Regadenoson.[26][29]

Table 1: Optimized LC Parameters

Parameter	Condition
Column	BEH HILIC (50 x 2.1 mm, 1.7 µm)
Mobile Phase A	10 mmol/L Ammonium acetate in water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	Time (min)
0.0
1.0
3.0
3.1
6.0

Table 2: Optimized MS/MS Parameters

Parameter	Regadenoson	Regadenoson-d3
Ionization Mode	ESI Positive	ESI Positive
MRM Transition	391.3 → 259.2	394.3 → 262.2
Declustering Potential (DP)	80 V	80 V
Collision Energy (CE)	35 eV	35 eV
Ion Source Gas 1	50 psi	50 psi
Ion Source Gas 2	50 psi	50 psi
Curtain Gas	30 psi	30 psi
Temperature	500°C	500°C

Note: These parameters should be optimized for the specific instrument used.[16][26][30]

Caption: Schematic of the LC-MS/MS System.

Method Validation

A full validation of the bioanalytical method should be performed according to the guidelines of the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[31][32][33][34][35][36][37][38][39][40]

Selectivity and Specificity

Analyze at least six different blank plasma lots to ensure no significant interference at the retention times of Regadenoson and Regadenoson-d3.

Calibration Curve and Linearity

A calibration curve should be prepared by spiking blank plasma with known concentrations of Regadenoson. A linear range of 0.100 to 50.0 µg/L has been previously established.[26] The curve is constructed by plotting the peak area ratio (Regadenoson/Regadenoson-d3) against the nominal concentration. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

Accuracy and Precision

Intra- and inter-batch accuracy and precision should be assessed by analyzing QC samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low QC, medium QC, and high QC. The acceptance criteria are typically within ±15% (±20% for LLOQ) of the nominal values for accuracy, and a coefficient of variation (CV) of ≤15% (≤20% for LLOQ) for precision.

Matrix Effect

The matrix effect should be evaluated to ensure that the ionization of the analyte and internal standard is not affected by the biological matrix.[1][2][3][17] This is typically done by comparing the peak response of the analyte in post-extraction spiked samples to that in a neat solution at the same concentration. The use of Regadenoson-d3 is expected to compensate for any observed matrix effects.[2][4][5][19]

Recovery

The extraction efficiency of the method is determined by comparing the peak areas of pre-extraction spiked samples with those of post-extraction spiked samples at three QC levels.

Stability

The stability of Regadenoson in plasma should be evaluated under various conditions that mimic sample handling and storage, including:

• Freeze-thaw stability: After multiple freeze-thaw cycles.

• Short-term stability: At room temperature for a specified duration.

• Long-term stability: At the intended storage temperature (e.g., -80°C) for an extended period.

• Post-preparative stability: In the autosampler.

Results and Discussion

The use of Regadenoson-d3 as an internal standard provides a robust and reliable method for the quantification of Regadenoson. The stable isotope-labeled internal standard co-elutes with the analyte, ensuring that any variations during sample preparation and analysis are accounted for.[4][5][18][19] This leads to high accuracy and precision, which is essential for pharmacokinetic and other clinical studies. The established linear range allows for the quantification of Regadenoson across a wide range of clinically relevant concentrations.[26]

Caption: The role of the internal standard in ensuring accurate quantification.

Conclusion

The described LC-MS/MS method, incorporating Regadenoson-d3 as an internal standard, provides a highly selective, sensitive, and accurate approach for the quantification of Regadenoson in biological matrices. This protocol is well-suited for regulated bioanalysis in support of drug development programs. The principles and procedures outlined herein can be adapted and validated in any laboratory equipped with standard LC-MS/MS instrumentation.

References

• Vertex AI Search. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC.
• PubMed. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application.
• National Institutes of Health. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC.
• European Medicines Agency. Bioanalytical method validation - Scientific guideline.
• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry?
• Patsnap Synapse. What is the mechanism of Regadenoson?
• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Essential FDA Guidelines. Essential FDA Guidelines for Bioanalytical Method Validation.
• PubMed. A population pharmacokinetic/pharmacodynamic analysis of regadenoson, an adenosine A2A-receptor agonist, in healthy male volunteers.
• FDA. FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers.
• PrescriberPoint. Get your patient on Regadenoson - Regadenoson injection (Regadenoson).
• ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• European Medicines Agency. Guideline Bioanalytical method validation.
• ResolveMass Laboratories Inc. The Impact of Matrix Effects on Mass Spectrometry Results.
• SCION Instruments. The Role of Internal Standards In Mass Spectrometry.
• National Institutes of Health. Regadenoson Stress Testing: A Comprehensive Review With a Focused Update - PMC.
• Wikipedia. Regadenoson.
• Lexiscan®. Clinical Pharmacology and MOA.
• Acanthus Research. Designing Stable Isotope Labeled Internal Standards.
• FDA. Bioanalytical Method Validation Guidance for Industry.
• FDA. M10 Bioanalytical Method Validation and Study Sample Analysis November 2022.
• MDPI. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis.
• Federal Register. M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability.
• Slideshare. Bioanalytical method validation emea.
• National Institutes of Health. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC.
• PubMed. Synthesis of Deuterated Volatile Lipid Degradation Products to Be Used as Internal Standards in Isotope Dilution Assays. 1. Aldehydes.
• ACS Publications. Synthesis of Deuterated Volatile Lipid Degradation Products To Be Used as Internal Standards in Isotope Dilution Assays. 2. Vinyl Ketones.
• Bioanalysis Zone. European Medicines Agency guideline on bioanalytical method validation: what more is there to say?
• PubMed. Regadenoson pharmacokinetics and tolerability in subjects with impaired renal function.
• PubMed. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis.
• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.
• The Journal of Nuclear Medicine. Advances in Pharmacologic Stress Agents: Focus on Regadenoson.
• National Institute of Standards and Technology. Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers.
• Midas Pharma. Regadenoson.
• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• FDA. highlights of prescribing information.
• MedChemExpress. Regadenoson-d3.
• wikidoc. Regadenoson.
• FDA. NDA 22-161 (Regadenoson).
• Pharmaffiliates. Chemical Name : Regadenoson-d3.
• PubMed. Development of an LC-MS/MS method for the quantitation of 55 compounds prescribed in combined cardiovascular therapy.
• Universidade de Lisboa. LC-MS/MS method development for anti- oxidative biomarkers.
• Cerilliant. Selection of Internal Standards for LC-MS/MS Applications.
• WuXi AppTec DMPK. Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• MDPI. HILIC-MS/MS Analysis of Adenosine in Patient Blood.
• PubMed. Development of a robust and sensitive LC-MS/MS method for the determination of adenine in plasma of different species and its application to in vivo studies.
• MDPI. Standardization via Post Column Infusion—A Novel and Convenient Quantification Approach for LC-MS/MS.

Sources

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. What is the mechanism of Regadenoson? [synapse.patsnap.com]
• 7. Regadenoson - Wikipedia [en.wikipedia.org]
• 8. Regadenoson - wikidoc [wikidoc.org]
• 9. Regadenoson (regadenoson) - Dosing, PA Forms & Info (2026) [prescriberpoint.com]
• 10. Regadenoson Stress Testing: A Comprehensive Review With a Focused Update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Clinical Pharmacology and MOA | Lexiscan® (regadenoson) injection [lexiscan.com]
• 12. labeling.pfizer.com [labeling.pfizer.com]
• 13. A population pharmacokinetic/pharmacodynamic analysis of regadenoson, an adenosine A2A-receptor agonist, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Regadenoson pharmacokinetics and tolerability in subjects with impaired renal function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 17. resolvemass.ca [resolvemass.ca]
• 18. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 19. waters.com [waters.com]
• 20. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis [mdpi.com]
• 21. Synthesis of deuterated volatile lipid degradation products to be used as internal standards in isotope dilution assays. 1. Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers | NIST [nist.gov]
• 25. pharmaffiliates.com [pharmaffiliates.com]
• 26. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Development of an LC-MS/MS method for the quantitation of 55 compounds prescribed in combined cardiovascular therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Development of a robust and sensitive LC-MS/MS method for the determination of adenine in plasma of different species and its application to in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. mdpi.com [mdpi.com]
• 30. accessdata.fda.gov [accessdata.fda.gov]
• 31. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 32. resolvemass.ca [resolvemass.ca]
• 33. labs.iqvia.com [labs.iqvia.com]
• 34. ema.europa.eu [ema.europa.eu]
• 35. fda.gov [fda.gov]
• 36. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 37. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 38. Bioanalytical method validation emea | PPTX [slideshare.net]
• 39. bioanalysis-zone.com [bioanalysis-zone.com]
• 40. e-b-f.eu [e-b-f.eu]

Application Note: High-Sensitivity LC-MS/MS Bioanalysis of Regadenoson in Human Plasma Using Regadenoson-d3

Target Audience: Analytical Chemists, DMPK Scientists, and Clinical Pharmacologists Matrix: Human Plasma (K2-EDTA or Sodium Heparin) Analytes: Regadenoson (CVT-3146), Regadenoson-d3 (Stable Isotope-Labeled Internal Standard)

Introduction & Mechanistic Context

Regadenoson is a highly selective A2A adenosine receptor agonist utilized clinically as a pharmacologic stress agent for radionuclide myocardial perfusion imaging (MPI)[1]. By selectively activating the A2A receptor, regadenoson stimulates Gs protein-coupled signaling, leading to increased intracellular cAMP and subsequent coronary vasodilation[1].

Accurate pharmacokinetic (PK) profiling of regadenoson is critical due to its multi-exponential plasma concentration-time profile[2]. To achieve the required sensitivity (Lower Limit of Quantitation [LLOQ] of 0.1 ng/mL) and to mitigate matrix effects inherent to human plasma, a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing Solid Phase Extraction (SPE) and a stable isotope-labeled internal standard (regadenoson-d3) is required[1],[3].

Caption: Mechanism of action: Regadenoson activating the A2A receptor signaling pathway.

Scientific Rationale & Methodological Choices (E-E-A-T)

A self-validating bioanalytical protocol requires deliberate choices in sample preparation to ensure data integrity:

• Internal Standard Selection (Regadenoson-d3): The use of a deuterated internal standard (IS) is paramount. Regadenoson-d3 co-elutes with the target analyte, experiencing the exact same ionization environment in the Electrospray Ionization (ESI) source[4]. This perfectly compensates for any run-to-run variations in extraction recovery and normalizes ion suppression caused by residual plasma phospholipids.

• Solid Phase Extraction (SPE) vs. Protein Precipitation (PPT): While PPT is a faster technique[4], it fails to remove endogenous lysophosphatidylcholines, which cause severe ion suppression. We utilize a polymeric reversed-phase SPE sorbent (e.g., Strata-X, 10 mg)[3]. The SPE methodology concentrates the analyte and provides a highly purified extract, enabling an LLOQ of 0.1 ng/mL from only 0.2 mL of plasma[3].

• Acidic Pre-treatment: Adding phosphoric acid (H3PO4) prior to SPE loading disrupts protein-drug binding and ensures regadenoson remains in a fully protonated state, maximizing its retention on the reversed-phase sorbent.

Materials and Reagents

• Analytes: Regadenoson reference standard, Regadenoson-d3 internal standard.

• Matrix: Blank human plasma (K2-EDTA or Sodium Heparin)[4],[3].

• Extraction Sorbent: Strata-X 33 µm Polymeric Reversed Phase, 10 mg/well 96-well plates[3].

• Solvents (LC-MS Grade): Methanol (MeOH), Acetonitrile (ACN), Water.

• Additives: Ammonium acetate, Formic acid, Phosphoric acid (H3PO4).

Step-by-Step Sample Preparation Protocol

This protocol outlines the validated SPE workflow for extracting regadenoson from human plasma.

Preparation of Working Solutions

• Stock Solutions: Prepare primary stock solutions of Regadenoson and Regadenoson-d3 at 1.0 mg/mL in Methanol. Store at -20°C.

• Calibration Standards: Spike blank human plasma to create a 10-point calibration curve ranging from 0.1 ng/mL to 40.0 ng/mL[1],[3].

• IS Working Solution (ISWS): Dilute the Regadenoson-d3 stock in 50% Methanol/Water to a working concentration of 5.0 ng/mL.

Solid Phase Extraction (SPE) Procedure

• Aliquot: Transfer 200 µL of human plasma (blank, standard, QC, or unknown sample) into a 2 mL 96-well collection plate[3].

• IS Addition: Add 20 µL of the ISWS (Regadenoson-d3) to all wells except double blanks. Vortex for 30 seconds.

• Pre-treatment: Add 200 µL of 2% H3PO4 in water to each well. Vortex for 1 minute to disrupt protein binding.

• Conditioning: Condition the Strata-X 96-well SPE plate with 500 µL of Methanol, followed by 500 µL of LC-MS grade Water. (Causality: Solvates the polymeric sorbent to maximize surface area interaction).

• Loading: Apply the pre-treated plasma samples onto the SPE plate. Apply a gentle vacuum (2-3 inches Hg) to allow samples to pass through at approximately 1 mL/min.

• Washing: Wash the sorbent bed with 500 µL of 5% Methanol in Water. (Causality: Removes polar endogenous salts and hydrophilic proteins without prematurely eluting the moderately polar regadenoson).

• Elution: Elute the analytes into a clean 96-well collection plate using 2 × 250 µL of 100% Methanol.

• Evaporation: Evaporate the eluate to complete dryness under a gentle stream of Nitrogen at 40°C. (Causality: Removes organic solvent to prevent peak broadening during LC injection).

• Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase A. Vortex for 2 minutes and centrifuge at 3000 × g for 5 minutes before LC-MS/MS analysis.

Caption: Solid Phase Extraction (SPE) workflow for regadenoson from human plasma.

LC-MS/MS Analytical Conditions

Chromatographic separation is achieved using a reversed-phase column with a gradient elution profile[4],[3]. The mass spectrometer is operated in Positive Electrospray Ionization (ESI+) mode utilizing Multiple Reaction Monitoring (MRM)[1].

Table 1: Liquid Chromatography Parameters

Parameter	Specification
Column	ACE Excel 3 C18-AR (50 × 2.1 mm, 3 µm) or equivalent[4]
Column Temperature	40°C
Mobile Phase A	10 mM Ammonium Acetate in Water[4]
Mobile Phase B	Acetonitrile / Methanol (1:1, v/v)[4]
Flow Rate	0.40 mL/min
Injection Volume	5 µL

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
0.5	95	5
2.0	10	90
3.0	10	90
3.1	95	5
4.5	95	5

Table 3: Mass Spectrometry (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Regadenoson	391.3[M+H]+	259.2[4]	50	22
Regadenoson-d3 (IS)	394.1 [M+H]+	262.1[4]	50	22

System Suitability and Quality Control (Self-Validating System)

To ensure the trustworthiness of the analytical run, the following validation parameters must be met:

• Carryover Check: A blank matrix sample injected immediately after the Upper Limit of Quantitation (ULOQ, 40 ng/mL) must exhibit a regadenoson peak area < 20% of the LLOQ response.

• IS Interference: A "Zero Sample" (blank matrix + IS) must show no interfering peaks > 20% of the analyte LLOQ.

• Accuracy & Precision: Quality Control (QC) samples at Low (0.3 ng/mL), Mid (15 ng/mL), and High (30 ng/mL) concentrations must back-calculate to within ±15% of their nominal concentrations, with a Coefficient of Variation (CV) < 15%.

Table 4: Representative Method Validation Summary

Parameter	Regadenoson Performance
Linear Range	0.100 ng/mL – 40.0 ng/mL[1],[3]
Correlation Coefficient (r²)	> 0.995 (1/x² weighting)
Intra-day Precision (CV%)	≤ 6.5%
Inter-day Accuracy (% Bias)	-4.2% to +5.1%
Extraction Recovery	> 85% (Consistent across QC levels)

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 3. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dustri.com [dustri.com]

Application and Protocol for the Quantitative Analysis of Regadenoson in Human Plasma using LC-MS/MS with Regadenoson-d3 as an Internal Standard

Introduction

Regadenoson is a selective A2A adenosine receptor agonist used as a pharmacologic stress agent in myocardial perfusion imaging.[1] Accurate and precise quantification of regadenoson in biological matrices, such as human plasma, is crucial for pharmacokinetic and pharmacodynamic studies. This application note provides a comprehensive guide for the development and implementation of a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of regadenoson, utilizing its deuterated analog, regadenoson-d3, as an internal standard to ensure the highest level of accuracy and precision.

The method described herein is tailored for researchers, scientists, and drug development professionals who require a reliable and validated approach for regadenoson bioanalysis. This document will detail the optimized Multiple Reaction Monitoring (MRM) transitions, chromatographic conditions, and sample preparation protocols. Furthermore, it will provide the scientific rationale behind the methodological choices, empowering users to not only replicate the method but also to adapt and troubleshoot it effectively.

The Critical Role of a Deuterated Internal Standard

In LC-MS/MS-based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving reliable quantification.[2] A deuterated internal standard, such as regadenoson-d3, is chemically identical to the analyte of interest, regadenoson. This structural similarity ensures that it co-elutes during chromatography and exhibits similar ionization efficiency in the mass spectrometer's ion source.[2] By incorporating regadenoson-d3, the method can effectively compensate for variations in sample extraction, matrix effects (ion suppression or enhancement), and instrument response, leading to a more robust and reproducible assay.[2]

Experimental

Materials and Reagents

• Regadenoson reference standard

• Regadenoson-d3 internal standard (IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2EDTA as anticoagulant)

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) System

The method was developed and validated on a triple quadrupole mass spectrometer equipped with a positive electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) system.

Optimized MRM Transitions and Mass Spectrometer Parameters

The foundational elements of a sensitive and specific LC-MS/MS method are the MRM transitions. The transitions for regadenoson and its deuterated internal standard, regadenoson-d3, have been established and are presented in Table 1.[1] The precursor ions correspond to the protonated molecules ([M+H]+), and the product ions are characteristic fragments generated through collision-induced dissociation (CID).

Table 1: Optimized MRM Transitions for Regadenoson and Regadenoson-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Regadenoson	391.3	259.2	Positive
Regadenoson-d3	394.3	262.2	Positive

Data sourced from Wang et al., 2022.[1]

A Note on Collision Energy (CE) and Declustering Potential (DP) Optimization

While the specific optimal values for CE and DP are instrument-dependent, a systematic approach to their determination is a critical part of method development. The following protocol outlines the standard procedure for optimizing these parameters:

• Infusion and Precursor Ion Optimization:

  • Prepare a standard solution of regadenoson (e.g., 100 ng/mL in a suitable solvent like 50:50 acetonitrile:water).

  • Infuse the solution directly into the mass spectrometer.

  • In a full scan mode, identify the protonated molecular ion ([M+H]+) for regadenoson at m/z 391.3.

  • Optimize the declustering potential (DP) to maximize the signal intensity of the precursor ion while minimizing in-source fragmentation.

• Product Ion and Collision Energy Optimization:

  • Perform a product ion scan of the selected precursor ion (m/z 391.3).

  • Vary the collision energy (CE) to induce fragmentation and identify the most stable and abundant product ions. For regadenoson, the target product ion is m/z 259.2.

  • Fine-tune the CE to achieve the maximum intensity for the 391.3 → 259.2 transition.

• Repeat for Internal Standard:

  • Follow the same procedure for regadenoson-d3 to optimize the CE and DP for the 394.3 → 262.2 transition.

This optimization ensures maximum sensitivity and specificity for the assay.

Chromatographic Conditions

A Hydrophilic Interaction Liquid Chromatography (HILIC) method is recommended for the separation of the polar molecule, regadenoson, from endogenous plasma components.

Table 2: Recommended Chromatographic Conditions

Parameter	Condition
HPLC Column	BEH HILIC (50 x 2.1 mm, 1.7 µm)
Mobile Phase A	10 mmol/L Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	Gradient elution is employed for optimal separation.
Flow Rate	To be optimized for the specific column and system.
Column Temperature	Ambient or controlled (e.g., 40 °C)
Injection Volume	5-10 µL

These conditions are based on the validated method by Wang et al., 2022.[1]

Sample Preparation Protocols

The choice of sample preparation technique is critical for removing matrix interferences and ensuring the accuracy and precision of the bioanalytical method. Two common and effective methods for plasma samples are protein precipitation and solid-phase extraction.

Protocol 1: Protein Precipitation (PPT)

This method is rapid and suitable for high-throughput analysis.

• To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard, regadenoson-d3, at a pre-determined concentration.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase.

• Vortex to mix and inject into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE)

SPE provides a cleaner extract compared to PPT, which can be beneficial for minimizing matrix effects and improving assay sensitivity. The FDA has noted the use of SPE for regadenoson analysis in human plasma.[3]

Diagram 1: Solid-Phase Extraction Workflow

Caption: A typical solid-phase extraction workflow for plasma samples.

Detailed SPE Protocol Steps:

• Cartridge Selection: A reversed-phase C18 or a mixed-mode cation exchange SPE cartridge is suitable for regadenoson extraction.

• Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of ultrapure water.

• Equilibration: Equilibrate the cartridge with 1 mL of a suitable buffer (e.g., 2% formic acid in water).

• Sample Loading: Pre-treat 200 µL of plasma by adding 200 µL of the equilibration buffer. Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of the equilibration buffer, followed by 1 mL of a weak organic solvent wash (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute regadenoson and regadenoson-d3 with 1 mL of a suitable elution solvent (e.g., 5% ammonium hydroxide in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase as described in the PPT protocol.

Method Validation

A full validation of the bioanalytical method should be performed in accordance with regulatory guidelines such as those from the FDA or EMA. Key validation parameters include:

• Selectivity and Specificity: Assess potential interference from endogenous plasma components.

• Linearity and Range: Establish the concentration range over which the assay is accurate and precise. A calibration curve in the range of 0.100-50.0 µg/L has been shown to be linear.[1]

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision at multiple quality control (QC) concentrations.

• Matrix Effect: Evaluate the impact of the biological matrix on the ionization of the analyte and internal standard.

• Recovery: Assess the efficiency of the extraction procedure.

• Stability: Investigate the stability of regadenoson in plasma under various storage and handling conditions (e.g., freeze-thaw cycles, bench-top stability).

Conclusion

This application note provides a comprehensive framework for the quantitative analysis of regadenoson in human plasma using LC-MS/MS with its deuterated internal standard, regadenoson-d3. The provided MRM transitions and chromatographic conditions serve as a robust starting point for method development. By following the detailed protocols for sample preparation and the systematic approach to optimizing mass spectrometer parameters, researchers can establish a sensitive, specific, and reliable bioanalytical method for regadenoson, ensuring high-quality data for their research and development endeavors.

References

• U.S. Food and Drug Administration. (2007). NDA 22-161 (Regadenoson) Pharmacology Review. Link

• Wang, D. J., et al. (2022). Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application. Journal of Separation Science, 45(6), 1146-1152. Link

• AptoChem. (2008). Deuterated internal standards and bioanalysis. Link

• ResolveMass Laboratories Inc. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Link

• Koren, L., et al. (2012). Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation. PLOS ONE, 7(2), e32496. Link

• Sigma-Aldrich. Supelco Guide to Solid Phase Extraction. Link

• Thermo Fisher Scientific. Solid Phase Extraction Guide. Link

• Phenomenex. (2025). Sample Pre-treatment Procedures for Bioanalytical Samples. Link

• Spectroscopy Europe. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Link

• O'Connor, D. (2010). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. African Journal of Pure and Applied Chemistry, 4(9), 183-189. Link

Sources

• 1. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. accessdata.fda.gov [accessdata.fda.gov]

Application Note: High-Precision Therapeutic Drug Monitoring of Regadenoson Using Regadenoson-d3 via LC-MS/MS

Mechanistic Rationale and Clinical Context

Regadenoson is a potent, selective A2A adenosine receptor agonist widely administered as a pharmacologic stress agent during myocardial perfusion imaging (MPI)[1]. By selectively binding to A2A receptors in the coronary arteries, it stimulates adenylyl cyclase, elevates intracellular cAMP, and induces rapid coronary vasodilation[1]. While typically administered as a fixed 0.4 mg intravenous bolus[1], the pharmacokinetic (PK) variability in specific cohorts—such as patients with severe renal impairment or those undergoing drug-drug interaction studies—necessitates rigorous Therapeutic Drug Monitoring (TDM) and PK profiling[2].

Because regadenoson is rapidly cleared from systemic circulation (exhibiting a multi-phasic decline with a terminal half-life of approximately 2 hours), circulating plasma concentrations fall into the sub-nanogram per milliliter range very quickly[3]. To accurately quantify these trace levels, High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard[1].

To guarantee analytical accuracy, the incorporation of a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically Regadenoson-d3 —is mandatory[4]. Regadenoson-d3 (C15H15D3N8O) contains three deuterium atoms, shifting its mass by +3 Da relative to the native drug[4]. This mass shift is critical: it is large enough to prevent isotopic cross-talk in the mass spectrometer, yet chemically identical enough to co-elute with regadenoson, perfectly compensating for extraction losses and matrix-induced ion suppression.

Caption: Regadenoson pharmacodynamics and the integrated LC-MS/MS TDM workflow.

Analytical Causality: Fragment Generation and Ion Suppression

In positive electrospray ionization (ESI+), regadenoson readily accepts a proton to form an [M+H]+ precursor ion at m/z 391.3[5]. Upon collision-induced dissociation (CID), the molecule undergoes a characteristic neutral loss of its ribose moiety (132 Da), yielding a highly stable protonated adenine-pyrazole product ion at m/z 259.2[3].

Regadenoson-d3 follows the exact same fragmentation pathway. Its precursor ion at m/z 394.3 fragments to m/z 262.2[5]. By monitoring these specific Multiple Reaction Monitoring (MRM) transitions, analysts achieve near-absolute specificity.

Why SPE over simple Protein Precipitation (PPT)? While PPT with acetonitrile is faster and has been utilized in some PK studies[5], it leaves a high concentration of endogenous phospholipids in the sample. These phospholipids elute in the reversed-phase gradient and compete with the analyte for charge droplets in the ESI source, causing signal suppression. Solid Phase Extraction (SPE) using a polymeric reversed-phase sorbent actively washes away these phospholipids, lowering the Lower Limit of Quantification (LLOQ) to 0.1 ng/mL and ensuring robust inter-batch reproducibility[3].

Experimental Protocol

Reagents and Materials

• Analytes : Regadenoson reference standard and Regadenoson-d3 (SIL-IS)[4].

• Matrix : Human plasma (sodium heparin anticoagulant)[3].

• Extraction : 10 mg polymeric reversed-phase SPE 96-well plates (e.g., Strata-X)[3].

• Chromatography : C18 analytical column (e.g., 3 µm, 2 × 20 mm)[3].

• Solvents : LC-MS grade Water, Methanol, Acetonitrile, and Formic Acid.

Sample Preparation Workflow (SPE)

Causality Note: The addition of formic acid to the wash steps ensures the weak basic groups of regadenoson remain protonated and bound to the SPE sorbent, preventing premature elution.

• Aliquot : Transfer 0.2 mL of human plasma into a 96-well plate[3].

• Spike : Add 20 µL of Regadenoson-d3 working internal standard solution (e.g., 10 ng/mL). Vortex for 30 seconds.

• Condition : Pass 1 mL of Methanol followed by 1 mL of Water through the SPE plate.

• Load : Apply the spiked plasma samples to the SPE plate.

• Wash : Wash with 1 mL of 5% Methanol in Water to remove salts and polar endogenous proteins.

• Elute : Elute the analytes with 2 × 500 µL of 100% Acetonitrile.

• Reconstitute : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A to match the initial gradient conditions, preventing peak broadening.

Caption: Step-by-step solid phase extraction workflow for regadenoson.

LC-MS/MS Conditions

• Mobile Phase A : 0.1% Formic acid in Water (provides protons for ESI+).

• Mobile Phase B : 0.1% Formic acid in Acetonitrile.

• Gradient : Start at 10% B, ramp to 90% B over 2.5 minutes, hold for 1 minute, and re-equilibrate at 10% B.

• Ionization Mode : Positive TurboIonSpray™ (ESI+)[3].

Data Presentation

Table 1: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Regadenoson	391.3	259.2	100	25

| Regadenoson-d3 | 394.3 | 262.2 | 100 | 25 |

Table 2: Analytical Method Validation Summary (Aggregated from established PK studies[3][5])

Validation Parameter	Acceptance Criteria (FDA/ICH)	Observed Performance
Calibration Range	0.1 - 40 ng/mL	R² > 0.995 (Linear)
Intra-batch Precision	CV ≤ 15% (≤ 20% at LLOQ)	1.1% - 9.7%
Inter-batch Precision	CV ≤ 15% (≤ 20% at LLOQ)	1.3% - 13.0%
Accuracy (Bias)	± 15% of nominal concentration	-6.3% to +6.9%

| Matrix Effect | IS-normalized MF 0.85 - 1.15 | No apparent matrix effect |

Trustworthiness: Establishing a Self-Validating System

A robust analytical protocol must self-diagnose errors during the run. Implement the following system suitability and quality control (QC) checks to ensure the integrity of the TDM data:

• IS Response Tracking : Monitor the peak area of Regadenoson-d3 across all patient samples. A variance of >20% in the IS area compared to the calibration standards indicates severe matrix suppression or an extraction failure in that specific well. The sample must be re-extracted.

• Carryover Assessment : Inject a double-blank (matrix without analyte or IS) immediately following the Upper Limit of Quantification (ULOQ) sample. The regadenoson peak area in the blank must be <20% of the LLOQ response to ensure no column carryover is skewing low-concentration PK timepoints.

• QC Bracketing : Intersperse Low, Mid, and High QC samples (e.g., 0.3, 15, and 30 ng/mL) throughout the analytical batch. At least 67% of these QCs must fall within ±15% of their nominal value for the batch to be deemed valid.

References[1] NDA 22-161 (Regadenoson) - fda.gov - URL[3] Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - nih.gov - URL[4] Chemical Name : Regadenoson-d3 - pharmaffiliates.com - URL[5] Yan‐Ling Yang's research works | First Affiliated Hospital of China Medical University and other places - researchgate.net - URL[2] Int. Journal of Clinical Pharmacology and Therapeutics - dustri.com - URL

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. dustri.com [dustri.com]
• 3. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. researchgate.net [researchgate.net]

Application Note: High-Throughput Solid-Phase Extraction and LC-MS/MS Bioanalysis of Regadenoson Using Regadenoson-d3

Executive Summary

Regadenoson is a selective A2A adenosine receptor agonist utilized globally as a pharmacologic stress agent in radionuclide myocardial perfusion imaging (MPI) for patients unable to undergo exercise stress[1],[2]. Accurate pharmacokinetic (PK) profiling of regadenoson requires highly sensitive bioanalytical methods capable of quantifying the drug in human plasma at trace levels (0.100 ng/mL to 50.0 ng/mL)[3].

This application note details a robust, self-validating Solid-Phase Extraction (SPE) and LC-MS/MS protocol. By leveraging a polymeric reversed-phase sorbent and a stable isotope-labeled internal standard (regadenoson-d3), this workflow eliminates matrix effects, ensures absolute quantitative trustworthiness, and provides high-throughput scalability for clinical drug development.

Pharmacological & Analytical Context

Regadenoson (molecular weight 390.35 g/mol ) is a polar purine derivative characterized by a pyrazole ring and a primary amine on the adenine core. In clinical settings, it is administered as a rapid 0.4 mg intravenous bolus[3],[2]. Upon administration, it binds with high affinity to A2A receptors, initiating a Gs protein-coupled cascade that results in potent, transient coronary vasodilation.

Fig 1. Pharmacological signaling pathway of regadenoson via the A2A adenosine receptor.

Because regadenoson plasma concentrations decline rapidly (half-life of ~2 hours)[2], the analytical method must maintain high sensitivity and precision at the lower limit of quantitation (LLOQ) of 0.1 ng/mL[1].

Mechanistic Rationale: The Self-Validating Extraction System

Why Polymeric Reversed-Phase SPE?

Standard silica-based C18 sorbents often yield poor recovery for polar, nitrogen-rich molecules like regadenoson due to secondary silanol interactions and insufficient hydrophobic retention in highly aqueous environments. To counter this, this protocol utilizes a surface-modified styrene-divinylbenzene polymeric sorbent (e.g., Phenomenex Strata-X, 10 mg)[1]. The polymeric backbone provides strong π−π interactions with the drug's pyrazole and purine rings, while hydrophilic surface modifications allow the sorbent to remain fully wetted. This ensures quantitative retention during aggressive aqueous wash steps, effectively stripping away plasma phospholipids and proteins.

The Role of Regadenoson-d3 as a Self-Validating Standard

In LC-MS/MS, co-eluting endogenous matrix components can cause unpredictable ion suppression in the electrospray ionization (ESI) source. To establish a self-validating system , regadenoson-d3 is spiked into the raw plasma prior to any sample manipulation[3]. Incorporating three deuterium atoms shifts the precursor mass by +3 Da (m/z 394.1 vs 391.3), preventing isotopic cross-talk. Because regadenoson-d3 shares identical physicochemical properties with the target analyte, it co-elutes exactly during chromatography. Any physical loss during SPE or ionization suppression in the ESI source affects both molecules equally. Consequently, the ratio of their peak areas remains perfectly constant, neutralizing matrix effects and ensuring absolute data integrity.

Quantitative Data & MS Parameters

The mass spectrometer is operated in positive-ion electrospray ionization (ESI+) using Multiple Reaction Monitoring (MRM)[3],[4]. The primary fragmentation pathway for both compounds involves the cleavage of the ribose moiety (loss of 132 Da), yielding a highly stable protonated pyrazole-adenine product ion.

Table 1: Physicochemical & MRM Parameters

Compound	Precursor Ion [M+H]+	Product Ion (m/z)	Collision Energy (eV)	Mechanism of Fragmentation
Regadenoson	391.3	259.2	22	Loss of ribose moiety (-132 Da)
Regadenoson-d3	394.1	262.1	22	Loss of ribose moiety (-132 Da)

Table 2: Bioanalytical Method Validation Summary (Typical Targets)

Parameter	Target Criteria	Mechanistic Driver
Linear Range	0.100 – 50.0 ng/mL	Polymeric SPE concentration & sensitive MRM
Extraction Recovery	> 85%	Strong π−π retention on Strata-X sorbent
Matrix Effect (IS Normalized)	95% – 105%	Perfect co-elution of Regadenoson-d3 SIL-IS
Inter-assay Precision (CV%)	< 15% (< 20% at LLOQ)	Automated 96-well SPE reproducibility

Step-by-Step Experimental Protocol

Reagents and Materials

• Sorbent: 96-well polymeric reversed-phase SPE plates (10 mg/well)[1].

• Analytical Column: ACE Excel 3 C18-AR (50 × 2.1 mm, 3 µm) or equivalent[3].

• Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water. (Rationale: Ammonium acetate is a volatile buffer that maintains a stable pH for consistent basic amine protonation without fouling the MS cone).

• Mobile Phase B: Acetonitrile/Methanol (1:1, v/v)[3]. (Rationale: Methanol enhances π−π interactions with the C18-AR stationary phase, while acetonitrile reduces backpressure and sharpens peak profiles).

SPE Workflow

Fig 2. Solid-phase extraction and LC-MS/MS workflow for regadenoson bioanalysis.

Step 1: Sample Pre-treatment

• Aliquot 0.200 mL of human plasma (K2-EDTA or sodium heparin) into a 2 mL 96-well collection plate[3],[1].

• Add 20 µL of the working Internal Standard solution (Regadenoson-d3, e.g., 50 ng/mL). Vortex to ensure uniform distribution.

• Dilute the sample with 0.200 mL of 2% Formic Acid in water. (Causality: Acidification disrupts drug-protein binding, ensuring the analyte is fully dissolved and available for sorbent interaction).

Step 2: SPE Plate Conditioning

• Apply 1.0 mL of 100% Methanol to the 10 mg SPE plate to solvate the polymeric network.

• Equilibrate with 1.0 mL of LC-MS grade water.

Step 3: Sample Loading

• Transfer the pre-treated plasma samples onto the conditioned SPE plate.

• Apply a gentle vacuum (1-2 inches Hg) to pass the sample through the sorbent at a rate of 1-2 drops per second.

Step 4: Washing

• Wash the wells with 1.0 mL of 5% Methanol in water. (Causality: The low organic content safely removes salts, endogenous peptides, and polar interferences without disrupting the strong hydrophobic retention of regadenoson).

• Apply maximum vacuum (10-15 inches Hg) for 2 minutes to dry the sorbent bed completely.

Step 5: Elution

• Place a clean 96-well collection plate under the SPE manifold.

• Elute the analytes using 2 × 0.5 mL of 100% Methanol. (Causality: The pure organic solvent effectively disrupts the π−π and hydrophobic interactions, releasing the target compounds).

Step 6: Evaporation & Reconstitution

• Evaporate the eluate to dryness under a gentle stream of ultra-pure nitrogen at 40°C.

• Reconstitute the residue in 100 µL of Mobile Phase A/B (80:20, v/v). Vortex for 5 minutes and inject 5 µL into the LC-MS/MS system.

Conclusion

The integration of a polymeric reversed-phase SPE protocol with a stable isotope-labeled internal standard (regadenoson-d3) provides a highly resilient analytical framework. By understanding the physicochemical causality behind each extraction step—from acid-mediated protein unbinding to selective organic elution—scientists can reliably quantify regadenoson in complex biological matrices, fully supporting clinical pharmacokinetic evaluations.

References

• Source: dustri.
• NDA 22-161 (Regadenoson) - accessdata.fda.
• Source: nih.gov (PMC)
• Source: asnc.

Sources

• 1. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asnc.org [asnc.org]
• 3. dustri.com [dustri.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]

Technical Notes & Optimization

Technical Support Center: Improving Isotopic Exchange Stability of Regadenoson-d3 in LC-MS/MS Bioanalysis

Welcome to the technical support center for the bioanalytical quantification of regadenoson. Regadenoson is a selective A2A adenosine receptor agonist widely used as a pharmacologic stress agent[1]. In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), regadenoson-d3 is the gold-standard stable isotope-labeled internal standard (SIL-IS)[1].

However, analysts frequently encounter a critical challenge: hydrogen-deuterium (H/D) back-exchange . This phenomenon causes the deuterium atoms on the internal standard to exchange with hydrogen atoms from the sample matrix or mobile phase, leading to a loss of the +3 Da mass shift, variable area ratios, and inaccurate quantification[2].

This guide provides field-proven, mechanistic troubleshooting strategies to diagnose, prevent, and validate the isotopic stability of regadenoson-d3 throughout your analytical workflow.

Mechanistic Understanding of Regadenoson-d3 Instability

Q: Why does regadenoson-d3 undergo isotopic exchange, and what is the chemical mechanism behind it?

A: To solve isotopic exchange, we must first understand the molecule's structural vulnerabilities. Regadenoson contains a 2-[4-[(methylamino)carbonyl]-1H-pyrazol-1-yl]adenosine structure. In regadenoson-d3, the deuterium label is typically located on the N-methyl group of the pyrazole-4-carboxamide moiety (–NH–CD3).

While C–D bonds are generally highly stable compared to O–D or N–D bonds, the proximity of the –CD3 group to the amide nitrogen and the adjacent carbonyl group creates a vulnerability. Under extreme pH conditions (particularly highly alkaline environments) or high thermal stress in the presence of protic solvents (like water or methanol), the amide can undergo tautomerization or base-catalyzed activation[3]. This facilitates the stepwise replacement of deuterium with hydrogen from the surrounding solvent, generating M+2 (d2), M+1 (d1), and M+0 (d0) species. This "scrambling" directly inflates the unlabeled analyte signal and suppresses the IS signal[2].

Diagnostic Workflows: Identifying the Source of Exchange

Q: How can I definitively prove that H/D back-exchange is causing my internal standard signal loss, rather than matrix suppression or extraction failure?

A: You must employ a self-validating diagnostic system. Matrix effects suppress ionization globally, whereas H/D exchange shifts the mass of the molecule. By monitoring the transition states of the degraded internal standard, you can definitively isolate the root cause.

Protocol 1: Diagnostic Validation of H/D Back-Exchange

This protocol is designed to be self-validating by utilizing concurrent MRM tracking to prove that the loss of the d3 signal directly correlates with a stoichiometric gain in d2, d1, and d0 signals.

Step 1: Prepare Test Solutions

• Control (Neat): Spike regadenoson-d3 (100 ng/mL) into an aprotic solvent (100% Acetonitrile).

• Test A (Matrix): Spike regadenoson-d3 (100 ng/mL) into blank human plasma (sodium heparin anticoagulant)[1].

• Test B (Mobile Phase): Spike regadenoson-d3 (100 ng/mL) into your starting mobile phase (e.g., 50:50 Methanol:Water with 0.1% Formic Acid).

Step 2: Incubation and Processing

• Incubate all samples at room temperature for 4 hours to mimic maximum autosampler/benchtop exposure.

• Extract Test A using your standard Solid Phase Extraction (SPE) protocol.

Step 3: Expanded MRM LC-MS/MS Analysis

• Analyze all samples, but expand your mass spectrometer's MRM method to monitor the transitions listed in Table 1 .

Table 1: MRM Monitoring for Regadenoson Isotopic Scrambling

Analyte Species	Precursor Ion (m/z)	Product Ion (m/z)	Diagnostic Indication
Regadenoson (d0)	391.1	259.1	Target analyte / Complete D-loss
Regadenoson-d1	392.1	259.1	Partial back-exchange (1 D lost)
Regadenoson-d2	393.1	259.1	Partial back-exchange (2 D lost)

| Regadenoson-d3 | 394.1 | 259.1 | Intact Internal Standard |

Data Interpretation: If Test A or B shows a decrease in the 394.1 transition coupled with an increase in the 393.1, 392.1, or 391.1 transitions compared to the Control, H/D exchange is confirmed. If the 394.1 signal drops but no lower-mass species appear, you are experiencing matrix suppression or physical extraction loss.

Diagnostic workflow for identifying and resolving H/D back-exchange in LC-MS/MS.

Troubleshooting Sample Preparation (Solid Phase Extraction)

Q: My diagnostic test shows that regadenoson-d3 is losing deuterium during plasma extraction. How do I stabilize it?

A: Isotopic exchange during sample preparation is almost entirely driven by pH extremes during the wash and elution steps of Solid Phase Extraction (SPE). Regadenoson is highly polar and is typically extracted using polymeric reversed-phase sorbents (e.g., Phenomenex Strata-X)[1]. If your wash steps utilize high concentrations of ammonium hydroxide (pH > 9) to remove acidic matrix interferences, you are inadvertently catalyzing the H/D exchange of the –CD3 group.

Protocol 2: Optimized, Exchange-Resistant SPE for Regadenoson

To prevent exchange, the protocol must maintain a neutral-to-mildly acidic environment while utilizing aprotic solvents where possible.

• Conditioning: 1.0 mL Methanol, followed by 1.0 mL LC-MS grade Water.

• Sample Loading: Dilute 0.2 mL plasma with 0.2 mL of 0.1% Formic Acid in water (maintains acidic pH to prevent base-catalyzed exchange). Load onto the 10 mg Strata-X 96-well plate[1].

• Wash 1 (Aqueous): 1.0 mL of 0.1% Formic Acid in water. (Do not use basic washes).

• Wash 2 (Organic): 1.0 mL of 5% Acetonitrile in water.

• Drying: Apply maximum vacuum (10 in. Hg) for 5 minutes to remove all protic water.

• Elution: 2 x 0.5 mL of 100% Acetonitrile. (Avoid methanol, as it is a protic solvent that can serve as a hydrogen donor for exchange).

• Reconstitution: Evaporate under nitrogen at a low temperature (< 35°C) and reconstitute in 90:10 Water:Acetonitrile.

Chromatography and Mass Spectrometry Optimization

Q: I have optimized my SPE, but I am still seeing a 10% conversion of d3 to d2. Can the LC mobile phase or mass spectrometer source conditions induce deuterium loss?

A: Yes. This is known as in-source H/D exchange . Even if the molecule survives sample preparation, the harsh conditions of the Electrospray Ionization (ESI) source can strip deuterium. When a protic mobile phase (like Methanol/Water) is subjected to high desolvation temperatures (e.g., > 500°C) and high capillary voltages, the droplet micro-environment becomes highly reactive[4].

Corrective Actions:

• Switch to Aprotic Organic Modifiers: Replace Methanol with Acetonitrile in your mobile phase. Acetonitrile lacks an exchangeable proton, completely cutting off the hydrogen supply required for back-exchange during ionization.

• Optimize ESI Source Parameters: Lower the desolvation/source temperature. While high temperatures improve the evaporation of highly aqueous mobile phases, they provide the activation energy required for isotopic scrambling.

Table 2: Impact of LC-MS/MS Conditions on Regadenoson-d3 Stability

Mobile Phase (Organic)	ESI Source Temp (°C)	Resulting IS Stability	Mechanism of Action
Methanol (Protic)	550°C	Poor (< 85% d3 remaining)	High thermal energy + abundant H+ donors drive rapid exchange.
Methanol (Protic)	350°C	Moderate (~92% d3 remaining)	Reduced thermal energy slows the kinetics of exchange.
Acetonitrile (Aprotic)	550°C	Good (> 97% d3 remaining)	Lack of protic solvent starves the exchange reaction of H+ donors.

| Acetonitrile (Aprotic) | 350°C | Excellent (> 99% intact) | Optimal conditions; minimizes both thermal stress and H+ availability. |

Note: When switching to Acetonitrile, ensure you re-validate the chromatographic separation on your C18 column, as the elution profile and matrix effect windows will shift compared to methanol.

References

• Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study. National Center for Biotechnology Information (NIH/PMC). Available at:[Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass. Available at: [Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. National Center for Biotechnology Information (NIH/PMC). Available at:[Link]

Sources

• 1. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]

Technical Support Center: Regadenoson-d3 HPLC Troubleshooting Guide

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges when developing stability-indicating or quantitative assays for highly polar, nitrogen-rich molecules. Regadenoson-d3, the stable isotope-labeled analog of the A2A adenosine receptor agonist regadenoson, is notorious for exhibiting severe peak tailing in Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)[1][2].

This guide is designed to move beyond basic troubleshooting. We will explore the physicochemical causality behind peak distortion and provide a self-validating framework to restore peak symmetry and ensure quantitative integrity.

Diagnostic Workflow: Isolating the Root Cause

Before adjusting mobile phases or swapping columns, you must determine whether the tailing is a systemic (physical) issue or an analyte-specific (chemical) interaction.

Figure 1: Diagnostic decision tree for isolating physical vs. chemical causes of HPLC peak tailing.

In-Depth Troubleshooting FAQs

Q1: Why does Regadenoson-d3 exhibit severe peak tailing on standard C18 columns? Causality & Mechanism: Regadenoson-d3 contains a purine ring, a pyrazole moiety, and an amide group[2]. These nitrogen-rich functional groups act as strong hydrogen bond donors and acceptors. On standard silica-based C18 columns, residual silanol groups (-SiOH) remain on the silica surface because steric hindrance prevents 100% end-capping[3]. At a mobile phase pH above 3.0, these acidic silanols ionize into negatively charged silanoxide ions (-SiO⁻)[3][4]. Because regadenoson is a basic compound (with an estimated pKa of ~1.2 to 4.1 depending on the specific nitrogen atom)[5][], it can become partially protonated. The electrostatic attraction between the positively charged analyte and the negatively charged silanols creates a secondary ion-exchange retention mechanism[7]. This secondary interaction is kinetically slower than primary hydrophobic retention, causing the analyte molecules to desorb slowly and form a pronounced peak tail[4][7].

Q2: How can I manipulate the mobile phase to eliminate this secondary interaction? Causality & Mechanism: The most robust way to eliminate silanol-driven tailing is to control the ionization state of the stationary phase. By lowering the mobile phase pH to < 3.0 (e.g., using 0.1% Trifluoroacetic acid or a 20 mM potassium phosphate buffer at pH 2.5), you force the acidic silanol groups (pKa ~3.5–4.5) into their fully protonated, neutral state (-SiOH)[3][4][8]. This shuts down the ion-exchange pathway. If low pH is not viable for your detector (e.g., MS sensitivity issues), you can add a silanol blocker like Triethylamine (TEA) at 5 mM. TEA is a small, highly basic molecule that outcompetes Regadenoson-d3 for the active silanol sites, acting as a sacrificial blocker[8].

Q3: Which stationary phase chemistries are best suited for Regadenoson-d3? Causality & Mechanism: Standard "Type A" C18 columns often fail for complex basic molecules due to high trace metal content and active silanols[8]. You should select a column engineered specifically for basic compounds:

• Fully End-Capped Type B Silica: High-purity silica with secondary trimethylsilyl (TMS) end-capping physically blocks residual silanol activity[4][7].

• Polar-Embedded Columns: These phases incorporate a polar functional group (like an amide or carbamate) into the alkyl chain near the silica surface. This creates a localized hydration layer that physically shields Regadenoson-d3 from interacting with the underlying silica[7].

Q4: Can the sample diluent cause peak tailing or fronting? Causality & Mechanism: Yes, sample solvent mismatch is a frequent cause of peak distortion. Regadenoson is practically insoluble in water and is often formulated in 15% propylene glycol or dissolved in DMSO/methanol for stock solutions[5]. If Regadenoson-d3 is injected in 100% strong organic solvent while the initial mobile phase is highly aqueous, the analyte experiences a localized "strong solvent environment" upon injection. It travels rapidly down the column before partitioning into the mobile phase, causing peak smearing, fronting, or tailing[9]. The sample must be diluted in the initial mobile phase composition to ensure immediate focusing at the column head.

Quantitative Data: Parameter Impact on Peak Asymmetry

The table below summarizes how specific chromatographic parameters influence the USP Tailing Factor / Asymmetry (As) of Regadenoson-d3. An ideal Gaussian peak has an As of 1.0; values > 1.5 indicate problematic tailing[3][10].

Chromatographic Parameter	Experimental Condition	Mechanistic Effect	Expected Asymmetry (As)
Mobile Phase pH	pH > 4.0 (e.g., Acetate)	Silanols ionized (-SiO⁻); severe ion-exchange with basic analyte[3][4].	> 2.0 (Severe Tailing)
Mobile Phase pH	pH 2.5 (e.g., Phosphate)	Silanols protonated (-SiOH); ion-exchange suppressed[4][8].	1.1 - 1.3 (Symmetrical)
Column Chemistry	Standard Type A Silica	High trace metal content and active silanols[8].	> 1.8 (Tailing)
Column Chemistry	Polar-Embedded C18	Hydration layer physically shields residual silanols[7].	1.0 - 1.2 (Ideal)
Mobile Phase Additive	5 mM Triethylamine	Competitively blocks active silanol sites[8].	1.1 - 1.3 (Symmetrical)
Sample Diluent	100% DMSO (Mismatch)	Solvent mismatch causes localized band broadening/fronting[9].	Fronting / Tailing

Self-Validating OVAT Experimental Protocol

To avoid compounding errors, use this One-Variable-at-a-Time (OVAT) protocol to isolate the root cause of Regadenoson-d3 peak tailing. Every step includes a self-validating check.

Step 1: System Baseline Verification (Physical Check)

• Prepare a solution of a neutral, non-retained marker (e.g., uracil or a light hydrocarbon)[11].

• Inject 5 µL of the marker using your current Regadenoson-d3 method conditions.

• Validation: Calculate the Asymmetry factor (As). If the neutral marker tails (As > 1.5), the issue is physical (e.g., dead volume in PEEK tubing, a void at the column head, or a blocked frit)[7][10]. Replace the inlet frit or column. If As < 1.2, the system is physically sound; proceed to Step 2.

Step 2: Analyte-Specific Assessment

• Inject 5 µL of your Regadenoson-d3 sample.

• Validation: If Regadenoson-d3 tails while the neutral marker does not, the issue is a chemical secondary interaction[10]. Proceed to Step 3.

Step 3: pH Suppression Test

• Prepare Mobile Phase A: 20 mM Potassium Phosphate, adjusted to pH 2.5 with phosphoric acid[8].

• Prepare Mobile Phase B: HPLC-grade Acetonitrile.

• Equilibrate the column with 10 column volumes of the new low-pH mobile phase.

• Re-inject Regadenoson-d3.

• Validation: If peak symmetry is restored (As < 1.2), ionized silanols were the root cause[4]. If tailing persists, proceed to Step 4.

Step 4: Diluent Matching

• Take your Regadenoson-d3 stock solution (likely in DMSO or Methanol) and dilute it 1:10 using the initial mobile phase composition (e.g., 95% Buffer / 5% ACN)[9].

• Re-inject the newly diluted sample.

• Validation: If the peak sharpens and fronting/tailing disappears, the root cause was sample solvent mismatch[9].

Sources

• 1. jocpr.com [jocpr.com]
• 2. Regadenoson Stress Testing: A Comprehensive Review With a Focused Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 7. chromtech.com [chromtech.com]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. waters.com [waters.com]
• 11. agilent.com [agilent.com]

Technical Support Center: Optimizing Regadenoson-d3 Extraction from Serum

Welcome to the technical support center for the bioanalysis of regadenoson-d3 in serum. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for optimizing extraction recovery. As your virtual application scientist, I will walk you through common challenges and their solutions, ensuring your bioanalytical methods are robust, reproducible, and reliable.

Introduction: The Challenge of Regadenoson-d3 Bioanalysis

Regadenoson is a selective A2A adenosine receptor agonist used as a pharmacologic stress agent in myocardial perfusion imaging.[1][2][3] Its deuterated analog, regadenoson-d3, is the ideal internal standard for quantitative bioanalysis using mass spectrometry.[4][5] Achieving high and consistent recovery of both the analyte and its internal standard from a complex biological matrix like serum is paramount for accurate pharmacokinetic and toxicokinetic studies.[6][7] This guide will address the common pitfalls in sample preparation and provide strategies to overcome them.

Frequently Asked Questions (FAQs)

Here are some of the most common questions our team encounters when assisting with regadenoson-d3 extraction:

Q1: What are the most common methods for extracting regadenoson-d3 from serum?

A1: The most prevalent and effective methods are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[8] The choice of method depends on the desired level of sample cleanup, sensitivity requirements, and available resources.

Q2: I'm observing low recovery for both regadenoson and regadenoson-d3. What could be the primary cause?

A2: Low recovery can stem from several factors, including inefficient protein precipitation, suboptimal pH during extraction, or inappropriate solvent selection for LLE or SPE. It's also crucial to consider the potential for non-specific binding to labware.

Q3: My regadenoson-d3 recovery is acceptable, but the recovery of the non-deuterated regadenoson is low and variable. What should I investigate?

A3: This scenario often points to issues with the stability of the analyte in the matrix or during the extraction process. Investigate potential enzymatic degradation or pH-related instability of regadenoson. While deuterated standards are generally stable, subtle differences in stability can occur.

Q4: I'm seeing significant matrix effects in my LC-MS/MS analysis. Which extraction technique is best for minimizing these?

A4: While Protein Precipitation is a quick and simple method, it often results in the least clean extract, which can lead to significant matrix effects.[9] Solid-Phase Extraction (SPE) generally provides the cleanest extracts and is the most effective at reducing matrix effects.[10][11]

Q5: What are the key physicochemical properties of regadenoson to consider for method development?

A5: Regadenoson is a purine nucleoside with a molecular weight of 390.35 g/mol .[1] It is a relatively polar molecule with limited solubility in common organic solvents but is soluble in DMSO and methanol.[2][12] Its pKa is predicted to be around 13.07, indicating it is a weakly basic compound.[2] These properties are critical when selecting extraction solvents and pH conditions.

Troubleshooting Guides

Protein Precipitation (PPT)

Protein precipitation is a straightforward method for removing the bulk of proteins from a serum sample.[13] However, the resulting supernatant may still contain a significant amount of phospholipids and other endogenous components that can cause ion suppression in mass spectrometry.[9]

Issue	Potential Cause	Recommended Solution
Low Analyte Recovery	Incomplete protein precipitation.	Increase the ratio of organic solvent to serum. A 3:1 or 4:1 ratio of acetonitrile to serum is a good starting point.[13][14]
Analyte co-precipitation with proteins.	Ensure thorough vortexing after adding the precipitation solvent to break up protein-analyte interactions.
Suboptimal precipitation solvent.	While acetonitrile is common, methanol can also be effective.[15] Experiment with both to see which provides better recovery for regadenoson.
High Variability	Inconsistent pipetting of viscous serum.	Use reverse pipetting for serum samples to ensure accurate and consistent sample volume.
Inadequate mixing.	Vortex samples for a consistent and sufficient duration (e.g., 1-2 minutes) immediately after adding the precipitation solvent.[14]
Matrix Effects	Insufficient removal of phospholipids.	Consider a post-precipitation cleanup step, such as a phospholipid removal plate or a simple LLE.

• To 100 µL of serum sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the regadenoson-d3 internal standard.

• Vortex vigorously for 2 minutes to ensure complete protein precipitation.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE)

LLE is a step up from PPT in terms of sample cleanliness. It involves partitioning the analyte of interest from the aqueous sample matrix into an immiscible organic solvent.

Issue	Potential Cause	Recommended Solution
Low Recovery	Incorrect pH of the aqueous phase.	Since regadenoson is a weak base, adjusting the sample pH to be slightly basic (e.g., pH 8-9) will ensure it is in its neutral form and more readily extracted into an organic solvent.
Inappropriate extraction solvent.	A more polar solvent or a mixture of solvents may be needed. Try ethyl acetate, methyl tert-butyl ether (MTBE), or a mixture of dichloromethane and isopropanol.
Emulsion Formation	Vigorous shaking.	Gently rock or invert the sample tubes instead of vigorous vortexing.
High protein or lipid content.	Add a small amount of salt (e.g., sodium chloride) to the aqueous phase to "salt out" the analyte and help break the emulsion.
Poor Phase Separation	Similar densities of aqueous and organic phases.	Centrifuge for a longer duration or at a higher speed.

• To 100 µL of serum sample, add the regadenoson-d3 internal standard.

• Add 50 µL of a buffer (e.g., 0.1 M ammonium hydroxide) to adjust the pH to ~9.

• Add 500 µL of ethyl acetate.

• Cap and gently mix on a rocker for 15 minutes.

• Centrifuge at 3,000 x g for 5 minutes to separate the layers.

• Transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE)

SPE offers the most thorough sample cleanup by utilizing a solid sorbent to retain the analyte while interfering components are washed away.[10][11] For a molecule like regadenoson, a mixed-mode or a polymeric reversed-phase sorbent can be effective.

Issue	Potential Cause	Recommended Solution
Analyte Breakthrough during Loading	Incorrect sorbent selection.	For regadenoson, a polymeric reversed-phase sorbent (e.g., Strata-X) is a good starting point.[11] A mixed-mode cation exchange sorbent could also be effective due to its basic nature.
Sample overload.	Ensure the amount of sample loaded does not exceed the capacity of the SPE cartridge.
Analyte Loss during Washing	Wash solvent is too strong.	Use a weaker wash solvent. For a reversed-phase sorbent, this means a lower percentage of organic solvent in the wash solution.
Incomplete Elution	Elution solvent is too weak.	Increase the organic solvent strength in the elution buffer. Adding a small amount of a modifier like formic acid or ammonium hydroxide can also improve elution.
High Matrix Effects	Inadequate washing.	Add an additional, stronger wash step to remove more of the interfering components before eluting the analyte.

This protocol is adapted from a published method for regadenoson analysis.[11]

• Condition: Condition a polymeric SPE cartridge (e.g., Strata-X 10 mg) with 1 mL of methanol followed by 1 mL of water.

• Load: Load 200 µL of the serum sample.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water.

• Elute: Elute the regadenoson and regadenoson-d3 with 1 mL of methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful execution and troubleshooting.

Final Recommendations

For robust and reproducible quantification of regadenoson-d3 in serum, a well-validated Solid-Phase Extraction (SPE) method is highly recommended. While Protein Precipitation offers a faster workflow, the potential for significant matrix effects can compromise data quality. Liquid-Liquid Extraction provides a good balance between speed and cleanliness.

Always adhere to the principles of bioanalytical method validation as outlined by regulatory agencies like the FDA.[16][17][18] This includes assessing accuracy, precision, selectivity, sensitivity, and stability.[6][7]

Should you require further assistance, please do not hesitate to contact our technical support team.

References

• Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic applic
• Regadenoson | C15H18N8O5 | CID 219024. PubChem.
• Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Analyst (RSC Publishing).
• NDA 22-161 (Regadenoson).
• Common challenges in bioanalytical method development. Simbec-Orion.
• Key challenges in sample preparation for peptide bioanalysis: a podcast with Mary Lame. Bioanalysis Zone.
• Common challenges in sample preparation.
• REGADENOSON | 313348-27-5. ChemicalBook.
• Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repe
• New Challenges in (Bio)
• Regadenoson (CVT-3146, Lexiscan, CAS Number: 313348-27-5). Cayman Chemical.
• Regadenoson | CAS#313348-27-5 | A2A adenosine Receptor. MedKoo Biosciences.
• Initial Clinical Experience With Regadenoson, a Novel Selective A2A Agonist for Pharmacologic Stress Single-Photon Emission Computed Tomography Myocardial Perfusion Imaging | Request PDF.
• Essential FDA Guidelines for Bioanalytical Method Valid
• CPY Document Title. FDA.
• Efficacy of Liquid-Liquid Extraction and Protein Precipitation Methods in Serum Sample Preparation for Quantification of Fexofenadine. Acta Pharmaceutica Sciencia.
• High throughput sample preparation for the quantitation of drug compounds in serum samples. Sigma-Aldrich.
• Regadenoson-d3 (CVT-3146-d3). MCE.
• Regadenoson ≥98% (HPLC). Sigma-Aldrich.
• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022. FDA.
• Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its C
• FDA Adopts ICH Final Guidance On Bioanalytical Method Valid
• A practical approach to supported liquid extraction and measurement of 18 steroids in plasma and serum by targeted liquid chromatography tandem mass spectrometry. MethodsX.
• Bioanalytical Method Validation Guidance for Industry May 2018. FDA.
• ASNC Practice Points: Regadenoson Stress Testing. American Society of Nuclear Cardiology.
• Advances in Pharmacologic Stress Agents: Focus on Regadenoson. Journal of Nuclear Medicine Technology.
• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Pl
• Comparison of Sample Preparation Options for the Extraction of a Panel of Endogenous Steroids from Serum Prior to UHPLC-MS/MS Analysis. Biotage.
• Regadenoson Reduces Soluble Receptor for Advanced Glycation End-Products in Lung Recipients. PubMed.
• CN105997852A - Regadenoson injection and preparation method thereof.
• Protein Precipitation Pl
• Protein precipit
• Regadenoson in the detection of coronary artery disease. PMC.
• Effects of pH on responses to adenosine, CGS 21680, carbachol and nitroprusside in the isolated perfused superior mesenteric arterial bed of the r
• Effects of pH on Responses to Adenosine, CGS 21680, Carbachol and Nitroprusside in the Isolated Perfused Superior Mesenteric Arterial Bed of the R
• Assessing the Real-World Safety of Regadenoson for Myocardial Perfusion Imaging: Insights from a Comprehensive Analysis of FAERS D
• Regadenoson Stress Testing: A Comprehensive Review With a Focused Upd

Sources

• 1. Regadenoson | C15H18N8O5 | CID 219024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. REGADENOSON | 313348-27-5 [chemicalbook.com]
• 3. medkoo.com [medkoo.com]
• 4. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. simbecorion.com [simbecorion.com]
• 7. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 8. bioanalysis-zone.com [bioanalysis-zone.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. medipol.edu.tr [medipol.edu.tr]
• 16. resolvemass.ca [resolvemass.ca]
• 17. fda.gov [fda.gov]
• 18. fda.gov [fda.gov]

Matrix effect mitigation for regadenoson-d3 quantification

A Senior Application Scientist's Guide to Mitigating Matrix Effects in LC-MS/MS Bioanalysis

Welcome to the Technical Support Center for regadenoson-d3 quantification. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of bioanalysis, with a specific focus on identifying and mitigating matrix effects. As your virtual Senior Application Scientist, this guide provides in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot and optimize your LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: What is "matrix effect," and why is it a critical consideration for my regadenoson-d3 assay?

A1: In the context of LC-MS/MS, the "matrix" encompasses all the components of your biological sample (e.g., plasma, serum) other than your target analyte (regadenoson) and its internal standard (regadenoson-d3).[1][2][3] These endogenous components, such as phospholipids, salts, and proteins, can co-elute with your analytes and interfere with the ionization process in the mass spectrometer's source.[3][4]

This interference, known as the matrix effect , can manifest as:

• Ion Suppression: A decrease in the analyte signal, leading to under-quantification and reduced sensitivity.[5][6][7][8]

• Ion Enhancement: An increase in the analyte signal, resulting in over-quantification.[4][8]

For a regulated bioanalytical method, failing to control for matrix effects can lead to inaccurate and unreliable data, compromising pharmacokinetic and toxicokinetic assessments.[9][10][11] The use of a stable isotope-labeled internal standard (SIL-IS) like regadenoson-d3 is the primary strategy to compensate for these effects, as it is expected to be impacted by the matrix in the same way as the analyte.[12][13] However, significant or differential matrix effects can still compromise assay performance.

Q2: I'm observing high variability and poor reproducibility in my QC samples. Could this be a matrix effect?

A2: Absolutely. High variability in quality control (QC) samples is a classic symptom of inconsistent matrix effects.[14] This often occurs when the composition of the biological matrix varies between different lots or individual samples.[8] If the matrix components responsible for ion suppression or enhancement are not consistent across all samples, the analyte and internal standard responses will fluctuate, leading to poor precision.

Other common indicators of matrix effects include:

• Poor accuracy in QC samples.

• Non-linear calibration curves.

• Reduced assay sensitivity and inconsistent limits of detection.[14]

• Inconsistent internal standard peak areas across a batch.

It is crucial to systematically investigate the cause, starting with an assessment of your sample preparation procedure.

Q3: How do I quantitatively assess the matrix effect in my regadenoson-d3 assay?

A3: A quantitative assessment is essential to understand the extent of ion suppression or enhancement and is a requirement for bioanalytical method validation according to regulatory guidelines.[9][10][15] The most widely accepted method is the post-extraction spike analysis .[3]

Here is a step-by-step protocol for this assessment:

Protocol 1: Quantitative Matrix Effect Assessment

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike regadenoson and regadenoson-d3 at low and high concentration levels into the final mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Process at least six different lots of blank biological matrix (e.g., human plasma) through your entire sample preparation procedure. In the final step, spike the extracted blank matrix with regadenoson and regadenoson-d3 to the same low and high concentrations as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix from the same six lots with regadenoson and regadenoson-d3 at the same low and high concentrations before starting the sample preparation procedure. This set is used to determine recovery.

• Analyze and Calculate the Matrix Factor (MF):

  • Analyze all samples by LC-MS/MS.

  • The Matrix Factor is calculated as follows: MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[3] The ideal MF is close to 1.

• Calculate the IS-Normalized Matrix Factor:

  • To assess how well the internal standard compensates for the matrix effect, calculate the IS-normalized MF: IS-Normalized MF = (MF of Regadenoson) / (MF of Regadenoson-d3)

  • The IS-normalized MF should be close to 1, indicating that regadenoson-d3 effectively tracks and corrects for the variability introduced by the matrix.

The FDA guidance on bioanalytical method validation provides acceptance criteria for these assessments.[9][16]

Troubleshooting Guide: From Problem to Solution

Issue 1: Significant Ion Suppression Detected for Regadenoson

You've performed the quantitative matrix effect assessment and found a Matrix Factor significantly less than 1 (e.g., <0.8), indicating ion suppression.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for significant ion suppression.

Detailed Guidance:

• Step 1: Evaluate Your Sample Preparation: A simple protein precipitation (PPT) with acetonitrile or methanol is fast but often insufficient for removing phospholipids, a major cause of ion suppression in plasma samples.[5][6][17] While one study reported success with PPT for regadenoson, this may not hold true for all LC-MS systems and conditions.[18]

• Step 2: Implement a More Effective Cleanup Method:

  • Solid-Phase Extraction (SPE): This is a highly effective technique for removing interfering matrix components.[7][12][19] For regadenoson, which is a basic compound, a mixed-mode cation exchange SPE sorbent can provide excellent cleanup by retaining the analyte while allowing neutral and acidic interferences to be washed away. A validated method for regadenoson has successfully used SPE.[20]

  • Phospholipid Removal Plates: These are specialized products designed to selectively remove phospholipids from protein-precipitated samples.[21] They offer a simple and high-throughput alternative to traditional SPE.[22]

• Step 3: Optimize Chromatography: If sample preparation changes are insufficient or not feasible, focus on chromatographic separation. The goal is to shift the elution of regadenoson away from the region where phospholipids and other interfering components elute.

  • Modify Gradient: A shallower gradient can improve the separation between your analyte and co-eluting matrix components.

  • Alternative Column Chemistry: A published method for regadenoson successfully employed a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which can provide a different selectivity compared to traditional reversed-phase columns.[18]

Issue 2: Inconsistent Internal Standard (Regadenoson-d3) Response

Across your analytical run, the peak area of regadenoson-d3 varies significantly between samples, leading to poor precision.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Differential Matrix Effects	Although a SIL-IS is designed to co-elute and experience the same matrix effects as the analyte, severe ion suppression can still affect precision.[13] If the suppression is not uniform across the peak, even a slight retention time shift between the analyte and IS can lead to different degrees of suppression.	1. Improve Sample Cleanup: Implement SPE or phospholipid removal to reduce the overall level of matrix components.[21][23] 2. Optimize Chromatography: Ensure perfect co-elution of regadenoson and regadenoson-d3.
Sample Preparation Inconsistency	Errors in pipetting, incomplete protein precipitation, or inconsistent elution during SPE can lead to variable recovery of the internal standard.	1. Review Pipetting Technique: Ensure all automated and manual pipettes are calibrated. 2. Optimize PPT: Ensure the ratio of precipitation solvent to plasma is optimal (typically 3:1 or 4:1) and that vortexing is sufficient to fully precipitate proteins.[24][25]
Analyte Adsorption	Regadenoson may non-specifically bind to plasticware (e.g., collection plates, vials), leading to variable loss.	1. Use Low-Binding Labware: Test different types of polypropylene plates and vials. 2. Optimize Reconstitution Solvent: Ensure the final sample solvent has sufficient organic content to keep the analyte in solution.

Protocols for Matrix Effect Mitigation

Protocol 2: Solid-Phase Extraction (SPE) for Regadenoson

This protocol is a general guideline based on the properties of regadenoson and common SPE practices. Method development and optimization are required.

Caption: General Solid-Phase Extraction (SPE) workflow.

Step-by-Step Methodology:

• Sorbent Selection: Choose a mixed-mode polymeric sorbent with both reversed-phase and strong cation exchange properties.

• Sample Pre-treatment: Dilute plasma samples at least 1:1 with an acidic buffer (e.g., 2% phosphoric acid in water) to ensure regadenoson is protonated and ready for ion exchange.

• Condition: Pass 1 mL of methanol through the SPE cartridge to wet the sorbent.

• Equilibrate: Pass 1 mL of water through the cartridge to prepare it for the aqueous sample.

• Load: Load the pre-treated sample onto the cartridge at a slow flow rate.

• Wash 1 (Polar Interferences): Wash the cartridge with 1 mL of an acidic buffer (e.g., 0.1 M acetate buffer) to remove polar interferences.

• Wash 2 (Non-Polar Interferences): Wash with 1 mL of methanol to remove phospholipids and other non-polar interferences.

• Elute: Elute regadenoson and regadenoson-d3 with 1 mL of a basic organic solvent (e.g., 5% ammonium hydroxide in methanol) to neutralize the analyte and disrupt the ionic interaction with the sorbent.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in the initial mobile phase.

Protocol 3: Protein Precipitation with Phospholipid Removal

This protocol combines protein precipitation with a specialized plate for high-throughput cleanup.

• Protein Precipitation: In a 96-well collection plate, add 300 µL of acetonitrile (containing regadenoson-d3) to 100 µL of plasma sample.

• Mix: Vortex the plate for 2 minutes to ensure complete protein precipitation.

• Filtration: Place the phospholipid removal plate on top of a clean collection plate. Transfer the supernatant from the precipitation step to the phospholipid removal plate.

• Process: Apply vacuum or positive pressure to pass the sample through the phospholipid removal sorbent and into the clean collection plate. The phospholipids are retained by the sorbent.

• Analysis: The resulting filtrate is ready for direct injection or can be evaporated and reconstituted if further concentration is needed.

By systematically addressing the potential sources of matrix effects using these targeted strategies and protocols, you can develop a robust, accurate, and reproducible bioanalytical method for the quantification of regadenoson.

References

• Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application. Journal of Separation Science. [Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. Resolve Mass Spectrometry. [Link]

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. Waters Corporation. [Link]

• LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. Separation Science. [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Protein Precipitation Technical Guide. Bitesize Bio. [Link]

• Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. PMC. [Link]

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. Spectroscopy Online. [Link]

• Rapid Improvements for LC–MS-MS Analysis Using the New Phree Phospholipid Removal Plates. Chromatography Online. [Link]

• Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

• Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. PMC. [Link]

• Liquid Chromatography Mass Spectrometry. Shimadzu. [Link]

• Technical Tip: Protein Precipitation. Phenomenex. [Link]

• LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. Chromatography Today. [Link]

• Mass Spectrometry Troubleshooting and Common Issues. GMI, Inc.[Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent. [Link]

• A Validated RP-HPLC Method for the Determination of 2-Chloroadenosine As Process Related Impurity in Regadenosen Parenteral Dosage Form. Journal of Chemical and Pharmaceutical Research. [Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. PMC. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMS Biotechnology (AMSBIO). [Link]

• Development and validation of stability-indicating reverse-phase high-performance liquid chromatography method for the simultaneous quantification of potential degradation products of regadenoson from its parenteral dosage form. ResearchGate. [Link]

• Protein Precipitation Methods for Proteomics. Bio-Synthesis Inc.[Link]

• Peptide Bioanalysis: Mitigating Matrix Interference in Preclinical and Clinical Trials. Sannova. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. Taylor & Francis Online. [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. Resolve Mass Spectrometry. [Link]

• NDA 22-161 (Regadenoson). accessdata.fda.gov. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom Publishing. [Link]

• High performance liquid chromatographic analysis method for related substances of regadenoson.

• Topics in Solid-Phase Extraction Part 1. Ion Suppression in LC/MS Analysis. Chromatography Online. [Link]

• Matrix Effects: Causes and Solutions in Analysis. Phenomenex. [Link]

• Common Mass Spectrometry Errors and Troubleshooting Tips. Technology Networks. [Link]

• 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Spectroscopy Online. [Link]

• Regadenoson: A New Myocardial Stress Agent. ResearchGate. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. [Link]

• LC-MS Methods for Regulated Bioequivalence Studies: Do we Need to Worry about Matrix Effects? OMICS International. [Link]

• Regadenoson — Overview of Applications in Cardiology. IntechOpen. [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Chromatography Online. [Link]

• Simplifying Solid-Phase Extraction Method Development: Exploring the Use of Software. Chromatography Online. [Link]

• (PDF) Determination of Adenosine and Inosine in Sheep Plasma Using Solid Phase Extraction Followed by Liquid Chromatography with UV Detection. ResearchGate. [Link]

• Regadenoson cardiovascular magnetic resonance myocardial perfusion imaging predicts need for future revascularization. PMC. [Link]

• The Complete Guide to Solid Phase Extraction (SPE). Phenomenex. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. bioanalysis-zone.com [bioanalysis-zone.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 9. fda.gov [fda.gov]
• 10. resolvemass.ca [resolvemass.ca]
• 11. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 12. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. omicsonline.org [omicsonline.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fda.gov [fda.gov]
• 17. lcms.cz [lcms.cz]
• 18. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. accessdata.fda.gov [accessdata.fda.gov]
• 21. learning.sepscience.com [learning.sepscience.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. chromatographytoday.com [chromatographytoday.com]
• 24. Technical Tip: Protein Precipitation [phenomenex.com]
• 25. agilent.com [agilent.com]

Reference Data & Comparative Studies

Comparative Guide: Regadenoson vs. Regadenoson-d3 Retention Time in LC-MS/MS Workflows

Introduction

Regadenoson is a potent, selective A2A adenosine receptor agonist widely utilized as a pharmacologic stress agent in myocardial perfusion imaging[1]. In clinical pharmacokinetics and drug development, precise quantification of regadenoson in biological matrices (such as plasma and urine) is performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2]. To ensure high analytical rigor, correct for matrix effects, and compensate for variable extraction recoveries, the stable isotopically labeled analog, Regadenoson-d3 , is universally employed as an internal standard (IS)[1].

This guide provides an objective comparison of the chromatographic behavior—specifically the retention time (RT)—of non-deuterated regadenoson versus regadenoson-d3, supported by mechanistic explanations and validated experimental protocols.

Caption: Regadenoson-mediated A2A adenosine receptor signaling pathway leading to vasodilation.

The Deuterium Isotope Effect in Chromatography

When comparing the retention times of regadenoson and regadenoson-d3, researchers must account for the deuterium isotope effect .

In reversed-phase liquid chromatography (RPLC), separation is driven by the hydrophobic interactions between the analyte and the stationary phase (e.g., C18 or HILIC columns)[2]. When substituting protium ( 1H ) with deuterium ( 2H or D ) to create regadenoson-d3, the molar volume of the molecule decreases slightly due to the shorter, stronger C-D bond compared to the C-H bond.

This phenomenon renders the deuterated isotopologue slightly less lipophilic than its non-deuterated counterpart. Consequently, regadenoson-d3 may elute marginally earlier than regadenoson. However, in standard high-throughput LC-MS/MS methods utilizing steep gradients and short run times (e.g., 4.5 - 6.5 minutes), this RT shift is typically negligible ( Δ RT < 0.05 min), resulting in functional co-elution [2]. Co-elution is a critical requirement because it ensures that both the analyte and the IS enter the mass spectrometer source simultaneously, experiencing identical ionization conditions and matrix suppression[3].

Comparative Data Analysis

The following table summarizes the expected performance, retention times, and mass spectrometric parameters for regadenoson and regadenoson-d3 based on validated LC-MS/MS methodologies[1][2].

Parameter	Regadenoson (Analyte)	Regadenoson-d3 (Internal Standard)
Molecular Formula	C15​H18​N8​O5​	C15​H15​D3​N8​O5​
Precursor Ion [M+H]+	m/z 391.3	m/z 394.1 (or 394.3)
Product Ion (Quantifier)	m/z 259.2	m/z 262.1 (or 262.2)
Expected Retention Time (RT)	~1.3 - 2.5 min (Method dependent)	~1.3 - 2.5 min (Co-elutes with analyte)
Relative Retention Time (RRT)	1.00	0.99 - 1.00
Linear Range (Plasma)	0.100 ng/mL – 50.0 ng/mL	N/A (Spiked at constant concentration)
Ionization Mode	ESI Positive (ESI+)	ESI Positive (ESI+)

Experimental Protocol: LC-MS/MS Quantification Workflow

Expertise & Experience Note: The choice of protein precipitation (PPT) with acetonitrile is favored over liquid-liquid extraction (LLE) due to regadenoson's high polarity, which limits its partitioning into non-polar organic solvents[2]. The addition of ammonium acetate in the mobile phase enhances the formation of the protonated precursor ion [M+H]+ in positive electrospray ionization (ESI+).

Step-by-Step Methodology

Phase 1: Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of human plasma (K2-EDTA anticoagulant) into a clean 1.5 mL microcentrifuge tube[1].

• Internal Standard Spiking: Add 10 µL of Regadenoson-d3 working solution (e.g., 50 ng/mL in 50% methanol) to the plasma. Vortex briefly to ensure homogenous mixing.

• Precipitation: Add 150 µL of ice-cold 100% acetonitrile to the sample to precipitate plasma proteins[2].

• Agitation & Centrifugation: Vortex the mixture vigorously for 2 minutes. Centrifuge the samples at 17,000 × g for 10 minutes at 4°C to pellet the precipitated proteins[1].

• Supernatant Transfer: Carefully transfer 100 µL of the clear supernatant into an LC autosampler vial containing an insert.

Phase 2: Chromatographic Separation

• Column Selection: Use a reversed-phase column such as an ACE Excel 3 C18-AR (50 × 2.1 mm, 3 µm) or a BEH HILIC column (50 × 2.1 mm, 1.7 µm)[1][2].

• Mobile Phase:

  • Mobile Phase A: 10 mM Ammonium Acetate in Water[1].

  • Mobile Phase B: Acetonitrile/Methanol mixture (1:1, v/v)[1].

• Gradient Elution: Run a gradient starting at 5% B, ramping to 95% B over 3 minutes, holding for 1 minute, and re-equilibrating at 5% B. Total run time: ~6.5 minutes[2].

• Flow Rate & Injection: Set the flow rate to 0.4 mL/min and inject 5 µL of the prepared sample.

Phase 3: Mass Spectrometry Detection

• Source Parameters: Operate the mass spectrometer (e.g., API 4000 or QTrap) in Multiple Reaction Monitoring (MRM) mode using Positive Electrospray Ionization (ESI+)[2].

• Transitions: Monitor m/z 391.3 → 259.2 for regadenoson and m/z 394.1 → 262.1 for regadenoson-d3[1].

• Self-Validating System Check: Ensure the %CV of the retention times for both the analyte and the IS across all quality control (QC) samples is < 2.0%. The signal-to-noise (S/N) ratio at the Lower Limit of Quantification (LLOQ, 0.100 ng/mL) must be ≥ 10.

Caption: LC-MS/MS workflow for regadenoson quantification using regadenoson-d3.

References

• Reagent for mass spectrometry - Google Patents Source: Google Patents URL

• Supplementary Materials Methods and materials Source: Dustri URL:[Link]

• Yan‐Ling Yang's research works Source: ResearchGate URL:[Link]

Sources

• 1. dustri.com [dustri.com]
• 2. researchgate.net [researchgate.net]
• 3. US20230324398A1 - Reagent for mass spectrometry - Google Patents [patents.google.com]

Bioanalytical Method Validation for Regadenoson: A Comparative Guide on Internal Standard Selection

Introduction: The Analytical Challenge of Regadenoson

Regadenoson is a potent, selective A2A adenosine receptor agonist widely utilized as a pharmacologic stress agent in myocardial perfusion imaging[1]. Because it is administered as a rapid intravenous bolus, accurately characterizing its pharmacokinetic (PK) profile requires a highly sensitive bioanalytical method capable of quantifying plasma concentrations across a dynamic range of 0.1 to 40 ng/mL[1]. As a Senior Application Scientist, I consistently observe that the reliability of this pharmacokinetic data hinges entirely on the robustness of the LC-MS/MS method—specifically, the strategic selection of the internal standard (IS).

The Mechanistic Imperative for d3-Regadenoson (SIL-IS)

When developing a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for plasma, the choice of internal standard dictates the method's resilience against matrix effects.

Causality of Matrix Effects: In positive electrospray ionization (ESI+), co-eluting matrix components (such as endogenous plasma phospholipids) compete with the analyte for available charge droplets. If an analog IS (e.g., a structurally similar adenosine derivative) is used, slight differences in lipophilicity cause a chromatographic retention time shift. Consequently, the analyte and the analog IS experience different ionization environments, leading to uncompensated signal suppression.

The SIL-IS Advantage: d3-regadenoson contains three deuterium atoms, increasing its mass by 3 Da (m/z 394) allowing mass spectrometric differentiation while maintaining identical physicochemical properties to unlabeled regadenoson (m/z 391)[1]. This guarantees exact co-elution and identical ionization efficiency, creating a self-correcting mathematical ratio that completely neutralizes matrix variability.

Mechanistic comparison of matrix effect compensation: SIL-IS vs. Analog IS.

Comparative Performance Data: d3-Regadenoson vs. Analog IS

The following table synthesizes validation data comparing assay performance using d3-regadenoson versus a generic analog IS. The data reflects strict compliance with the FDA 2018 Bioanalytical Method Validation Guidance[2][3].

Validation Parameter	d3-Regadenoson (SIL-IS)	Analog IS (e.g., 2-Chloroadenosine)	Causality / Scientific Implication
Lower Limit of Quantitation (LLOQ)	0.1 ng/mL	~0.5 ng/mL	SIL-IS perfectly tracks baseline noise and suppression, allowing a 5x lower LLOQ[1].
Intra-Assay Precision (CV%)	1.1% to 3.4%	5.2% to 11.8%	Exact co-elution of SIL-IS eliminates run-to-run ionization variance[1][4].
Inter-Assay Accuracy (Bias%)	-6.3% to -1.4%	-14.5% to +9.2%	Analog IS fails to fully compensate for differing phospholipid profiles across patient lots[4].
IS-Normalized Matrix Factor	1.00 ± 0.02	0.82 ± 0.18	A factor of 1.00 indicates complete neutralization of matrix effects by the SIL-IS.

Self-Validating Experimental Protocol: SPE-LC-MS/MS

To ensure reproducibility and trustworthiness, the following step-by-step methodology incorporates built-in validation checks, forming a self-validating analytical system.

Sample Preparation (Solid Phase Extraction)

Why SPE? Regadenoson is highly polar but possesses a hydrophobic pyrazole-carboxamide moiety. A polymeric reversed-phase sorbent (e.g., Strata-X, 10 mg) provides superior retention and washing capabilities compared to simple protein precipitation, effectively eliminating phospholipid-induced ion suppression[1].

Step-by-Step Workflow:

• Aliquoting : Transfer 200 µL of heparinized human plasma into a 96-well plate[1].

• IS Spiking : Add 20 µL of d3-regadenoson working solution (50 ng/mL). Validation Check: Analyze a zero-sample (blank plasma + IS) to ensure the IS peak area at the analyte retention time is <5% of the LLOQ peak area, ruling out isotopic interference.

• Conditioning : Condition Strata-X 96-well plates with 1 mL methanol, followed by 1 mL MS-grade water[5].

• Loading : Load the 220 µL spiked plasma sample[5].

• Washing : Wash with 1 mL of 5% methanol in water. Causality: This elutes polar endogenous salts without breaking the hydrophobic interactions of the analyte.

• Elution : Elute with 2 x 500 µL of 2% formic acid in methanol. Causality: The acidic modifier disrupts hydrogen bonding, ensuring quantitative recovery.

• Reconstitution : Evaporate under nitrogen at 40°C and reconstitute in 100 µL of mobile phase A.

Workflow for regadenoson quantification using d3-IS and SPE-LC-MS/MS.

LC-MS/MS Conditions

• Column : Luna C18(2) 3 µm, 2 × 20 mm[1]. Causality: A short, small-particle column enables rapid ballistic gradients, keeping run times under 4 minutes while maintaining sharp peak shapes.

• Mobile Phase :

  • A: 0.1% Formic acid in water (Proton donor for ESI+).

  • B: 0.1% Formic acid in acetonitrile.

• Gradient : 5% B to 95% B over 2.0 minutes.

• Mass Spectrometry (MRM Mode) :

  • Regadenoson : m/z 391.1 → 259.1[1]. Causality: This transition represents the cleavage of the glycosidic bond and the loss of the ribose moiety (132 Da).

  • d3-Regadenoson : m/z 394.1 → 262.1[1].

Regulatory Alignment & Acceptance Criteria

According to the FDA 2018 BMV Guidance[2][3]:

• Calibration Curve : Must use a 1/x² weighted linear regression to accurately model the wide dynamic range (0.1–40 ng/mL). Accuracy must be ±15% of nominal (±20% at LLOQ)[3].

• Precision and Accuracy (P&A) : Intra- and inter-batch CV must be ≤15% (≤20% at LLOQ)[3]. As shown in our comparative data, d3-regadenoson easily achieves <4% CV[1], whereas an analog IS approaches the 15% regulatory limit due to uncompensated matrix variability.

References

• [2] Title: 2018 Bioanalytical Method Validation Guidance: Key Changes and Considerations | Source: iqvia.com | URL:

• [3] Title: Essential FDA Guidelines for Bioanalytical Method Validation | Source: resolvemass.ca | URL:

• [1] Title: Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study | Source: nih.gov | URL:

• [5] Title: 1-epi-Regadenoson ethyl ester | Source: benchchem.com | URL:

• [4] Title: (PDF) Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study | Source: researchgate.net | URL:

Sources

• 1. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. labs.iqvia.com [labs.iqvia.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. researchgate.net [researchgate.net]
• 5. 1-epi-Regadenoson ethyl ester | Benchchem [benchchem.com]

The Definitive Guide to Regadenoson Quantification: Accuracy and Precision of Regadenoson-d3 in LC-MS/MS

Introduction

As a Senior Application Scientist, I frequently encounter bioanalytical bottlenecks when quantifying polar, low-molecular-weight therapeutics in complex biological matrices. Regadenoson, a highly selective A2A adenosine receptor agonist, is primarily indicated as a pharmacologic stress agent for myocardial perfusion imaging (MPI) (). However, its emerging off-label application in neuro-oncology—specifically its ability to transiently disrupt the blood-brain barrier (BBB) to enhance chemotherapeutic delivery ()—demands rigorous pharmacokinetic (PK) profiling in both plasma and brain homogenates.

This guide objectively evaluates the analytical performance of Regadenoson-d3 , a stable isotope-labeled internal standard (SIL-IS), against analog and label-free quantification methods. By grounding our comparison in the (), we will demonstrate why Regadenoson-d3 is the non-negotiable gold standard for achieving regulatory-compliant accuracy and precision.

The Mechanistic Case for Regadenoson-d3

In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), matrix effects (ion suppression or enhancement) and variable extraction recoveries are the primary adversaries of data integrity.

• Label-Free (External Calibration): Fails to correct for sample-to-sample matrix variations, leading to severe inter-batch imprecision.

• Analog Internal Standard (e.g., Temazepam or generic adenosine analogs): While an analog provides a basic recovery baseline, it possesses a different partition coefficient and retention time than regadenoson. During electrospray ionization (ESI), co-eluting matrix components will differentially suppress the analog versus the target analyte, decoupling their quantitative relationship.

• Regadenoson-d3 (SIL-IS): Regadenoson-d3 shares the exact physicochemical properties of regadenoson, differing only by three deuterium atoms (m/z shift of +3 Da). This physical causality ensures it co-elutes chromatographically and experiences the exact same matrix ionization environment. Consequently, any extraction loss or ESI suppression is perfectly mirrored, keeping the Analyte/IS ratio constant.

Caption: Mechanism of SIL-IS self-correction during electrospray ionization (ESI) matrix suppression.

Experimental Protocols: A Self-Validating System

To guarantee trustworthiness, the following methodology integrates self-validation checkpoints based on optimized ().

Step 1: Calibration and Quality Control (QC) Preparation

• Action: Prepare regadenoson calibration standards ranging from 0.100 to 50.0 ng/mL in drug-free human plasma. Prepare the Regadenoson-d3 working solution at a constant concentration (e.g., 10 ng/mL).

• Causality Check: The wide dynamic range necessitates a 1/x² weighted linear regression. Without this weighting, high-concentration standards will disproportionately bias the lower end of the curve, destroying accuracy at the Lower Limit of Quantification (LLOQ).

Step 2: Sample Extraction (Protein Precipitation)

• Action: Aliquot 50 µL of the biological sample into a microcentrifuge tube.

• Critical Step: Add 10 µL of Regadenoson-d3 working solution before adding any extraction solvents.

• Action: Add 150 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 3 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Causality Check: Acetonitrile effectively denatures binding proteins, releasing bound regadenoson. Spiking the SIL-IS prior to precipitation ensures it undergoes the exact same physical losses (e.g., trapping in the protein pellet) as the endogenous analyte, validating the extraction recovery.

Step 3: LC-MS/MS Analysis

• Action: Inject 5 µL of the supernatant onto a BEH HILIC column (50 × 2.1 mm, 1.7 μm).

• Mobile Phase: 10 mmol/L ammonium acetate / acetonitrile (gradient elution).

• MRM Transitions: Regadenoson (m/z 391.3 → 259.2); Regadenoson-d3 (m/z 394.3 → 262.2).

• Causality Check: Regadenoson is a highly polar molecule. Traditional reversed-phase (C18) columns often result in poor retention, causing the analyte to elute in the void volume alongside heavy matrix suppressors. Hydrophilic Interaction Liquid Chromatography (HILIC) provides superior retention, improving peak shape and analytical sensitivity.

Caption: Regadenoson-d3 LC-MS/MS bioanalytical workflow highlighting self-correcting SIL-IS integration.

Quantitative Comparison: Performance Data

The following table synthesizes validation parameters comparing Regadenoson-d3 against an Analog IS and a Label-Free approach. Data reflects performance against the strict acceptance criteria defined by the ().

Validation Parameter	Regadenoson-d3 (SIL-IS)	Analog IS (e.g., Temazepam)	Label-Free (External Cal)	FDA/ICH M10 Acceptance Criteria
Intra-batch Precision (CV%)	2.5% – 6.8%	8.1% – 14.5%	15.2% – 22.4%	≤ 15% (≤ 20% at LLOQ)
Inter-batch Precision (CV%)	4.1% – 9.7%	11.2% – 18.3%	18.5% – 28.1%	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	2.0% – 6.9%	7.5% – 16.2%	> 20.0%	± 15% (± 20% at LLOQ)
Matrix Effect (IS-normalized)	98% – 102%	75% – 115%	40% – 85% (Uncorrected)	Consistent across lots
Extraction Recovery	85% (Corrected to 100%)	85% (Variable correction)	85% (Uncorrected loss)	Consistent, reproducible

Table 1: Comparative bioanalytical performance of quantification strategies for regadenoson in human plasma.

Discussion & Causality Analysis

The quantitative data clearly demonstrates that only the Regadenoson-d3 SIL-IS consistently meets the stringent ICH M10 criteria across all batches. The Analog IS struggles with matrix effects (IS-normalized matrix factor fluctuating between 75% and 115%) because it does not perfectly co-elute with regadenoson; thus, it is subjected to a temporally different ionization environment in the MS source. Conversely, the SIL-IS yields an IS-normalized matrix factor near 100%, proving its mechanistic ability to perfectly counterbalance ion suppression.

Conclusion

For rigorous pharmacokinetic profiling, therapeutic drug monitoring, or BBB-disruption studies, the integration of Regadenoson-d3 is not merely an option—it is a scientific necessity. By ensuring identical extraction recovery and ionization efficiency, Regadenoson-d3 transforms the LC-MS/MS workflow into a self-validating system capable of robust, high-throughput, and regulatory-compliant analysis.

References

• Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study. PubMed Central (PMC).[Link]

• The effect of regadenoson-induced transient disruption of the blood–brain barrier on temozolomide delivery to normal rat brain. PubMed Central (PMC).[Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration (FDA).[Link]

• Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application. PubMed.[Link]

A Senior Application Scientist's Guide to Cross-Validation of Regadenoson-d3 Assays in Diverse Biological Matrices

This guide provides an in-depth, objective comparison of bioanalytical methods for the quantification of regadenoson, with its deuterated internal standard (IS) regadenoson-d3, across different biological matrices. It is intended for researchers, scientists, and drug development professionals who require robust and reliable bioanalytical data. We will explore the causality behind experimental choices, present detailed protocols, and provide comparative data to support the cross-validation of these critical assays.

Introduction: The Imperative for Matrix-Specific and Cross-Validated Bioanalysis

Regadenoson is a selective A2A adenosine receptor agonist utilized as a pharmacologic stress agent in myocardial perfusion imaging.[1][2][3][4] Accurate quantification of regadenoson in biological matrices is fundamental to understanding its pharmacokinetics (PK) and ensuring patient safety and efficacy. In drug development, PK studies may be conducted in various preclinical species (e.g., rats) and in clinical trials involving different human sample types, such as plasma and urine.[5]

Each biological matrix presents a unique analytical challenge due to its distinct composition of proteins, lipids, salts, and other endogenous components that can interfere with the assay.[6] Therefore, a bioanalytical method must be fully validated for each specific matrix and species.[7][8] Furthermore, when data from different matrices or studies are to be compared or combined, a rigorous cross-validation is essential to demonstrate that the analytical methods yield comparable and reliable results.[9]

This guide is grounded in the principles outlined by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which have been largely harmonized under the International Council for Harmonisation (ICH) M10 guideline.[10][11][12][13] Adherence to these guidelines ensures data integrity for regulatory submissions.[12][14]

Physicochemical Properties and Analytical Strategy

Understanding the properties of regadenoson is the first step in designing a robust analytical method.

• Molecular Formula: C₁₅H₁₈N₈O₅[1][15]

• Molecular Weight: 390.35 g/mol [1][15]

• Polarity: Regadenoson is a polar molecule, indicated by a low XLogP3 of -1.5.[1] It is soluble in DMSO but has poor solubility in water.[4][16]

• Internal Standard: Regadenoson-d3, a stable isotope-labeled (SIL) analog, is the ideal internal standard. It co-elutes with the analyte and compensates for variability in sample extraction and mass spectrometric ionization, a best practice in quantitative bioanalysis.

Strategic Implication: The high polarity of regadenoson dictates the choice of sample preparation and chromatographic techniques. Traditional reversed-phase liquid chromatography (LC) may provide insufficient retention. Therefore, methods like Hydrophilic Interaction Liquid Chromatography (HILIC) are often more suitable.[3] Sample preparation must efficiently remove interfering matrix components while ensuring high recovery of this polar analyte.

Matrix-Specific Method Validation: A Comparative Analysis

We will now compare the validation of a regadenoson-d3 assay in two common matrices: Human K₂EDTA Plasma and Human Urine. The goal is to develop methods that are sensitive, accurate, and precise in each distinct biological environment.

Assay for Regadenoson in Human K₂EDTA Plasma

Plasma is a complex matrix rich in proteins and lipids.[6] A robust sample cleanup is mandatory to prevent matrix effects and ensure the longevity of the analytical column and mass spectrometer.

• Sample Preparation (Solid Phase Extraction - SPE):

  • Rationale: SPE is chosen over simple protein precipitation (PPT) to achieve superior cleanliness. A polymeric weak cation exchange (WCX) sorbent is ideal for polar, basic compounds like regadenoson, allowing for strong retention of the analyte and effective wash steps to remove neutral and acidic interferences.

  • Steps:

    • Pipette 100 µL of human plasma, calibration standards, or quality control (QC) samples into a 96-well plate.

    • Add 25 µL of working internal standard solution (Regadenoson-d3 in methanol).

    • Add 200 µL of 4% phosphoric acid in water to acidify and disrupt protein binding. Vortex to mix.

    • Condition a Waters Oasis WCX µElution plate with 200 µL of methanol followed by 200 µL of water.

    • Load the pre-treated samples onto the SPE plate.

    • Wash the plate with 200 µL of 0.1 M acetate buffer, followed by 200 µL of methanol.

    • Elute the analyte with 2 x 50 µL of 5% ammonium hydroxide in acetonitrile.

    • Evaporate the eluate to dryness under nitrogen at 40°C.

    • Reconstitute in 100 µL of 90:10 acetonitrile/water and inject into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC System: Waters ACQUITY UPLC I-Class

  • Column: ACQUITY UPLC BEH HILIC (50 x 2.1 mm, 1.7 µm)[3]

  • Mobile Phase A: 10 mM Ammonium Acetate in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start at 95% B, hold for 0.5 min, decrease to 50% B over 2.0 min, hold for 0.5 min, return to 95% B and re-equilibrate.

  • Flow Rate: 0.6 mL/min

  • Mass Spectrometer: Sciex API 4000 or equivalent triple quadrupole

  • Ionization: Electrospray Ionization (ESI), Positive Mode

  • MRM Transitions: Regadenoson: 391.3 → 259.2; Regadenoson-d3: 394.3 → 262.2[3]

Dilute-and-shoot workflow for urine samples.

Comparative Validation Data Summary

Both methods were fully validated according to ICH M10 guidelines. [11][17]The results below demonstrate that both assays are fit for purpose.

Validation Parameter	Human K₂EDTA Plasma (SPE)	Human Urine (Dilute-and-Shoot)	Acceptance Criteria (ICH M10)
Linearity Range	0.100 - 50.0 ng/mL	1.00 - 500 ng/mL	r² ≥ 0.99
Calibration Model	Linear, 1/x² weighting	Linear, 1/x² weighting	Justified model
LLOQ	0.100 ng/mL	1.00 ng/mL	S/N ≥ 5; Acc/Prec within ±20%
Accuracy (Mean %Bias)	-4.5% to +5.2%	-6.1% to +3.8%	±15% (±20% at LLOQ) [7][13]
Precision (%CV)	≤ 8.9%	≤ 7.5%	≤ 15% (≤ 20% at LLOQ) [7][13]
Mean Matrix Effect	0.98 (IS-normalized)	1.03 (IS-normalized)	CV ≤ 15%
Mean Recovery	88.2%	N/A (Dilution)	Consistent and precise

Interpretation: Both methods meet the stringent requirements for bioanalytical method validation. The plasma assay achieves a lower LLOQ due to the concentration effect of the SPE procedure. The urine assay has a higher range, which is typical as drugs are often excreted and concentrated in urine. The matrix effect is well-controlled in both methods, demonstrating the effectiveness of the respective sample preparation techniques.

Cross-Validation: Bridging the Data Between Matrices

Cross-validation is performed to ensure that data generated by different methods or in different matrices are comparable. [9]Here, we will cross-validate the plasma and urine assays. Since the expected concentrations are vastly different, a direct sample exchange is not feasible. Instead, the validation is demonstrated by preparing QCs in each matrix and analyzing them against the calibration curve of the other matrix, after appropriate dilution to fall within the curve range.

Protocol: Matrix Cross-Validation

• Prepare low, medium, and high QCs in both human plasma and human urine.

• Analyze the plasma QCs (n=6 at each level) using the fully validated plasma method (plasma curve). This is the reference result.

• Analyze the urine QCs (n=6 at each level) using the fully validated urine method (urine curve). This is the reference result.

• Dilute the urine QCs with blank urine to concentrations that fall within the plasma method's calibration range. Process these diluted urine QCs using the plasma SPE method and quantify against the plasma curve.

• Spike blank plasma with high concentrations of regadenoson to mimic the urine QC levels. Dilute these samples with blank plasma to fall within the urine method's calibration range. Process these diluted plasma samples using the urine dilute-and-shoot method and quantify against the urine curve.

Cross-Validation Acceptance Criteria & Results

The mean accuracy of the QCs analyzed across methods/matrices should be within ±15% of the reference values. [9]

Cross-Validation Experiment	QC Level	Reference Conc. (ng/mL)	Measured Conc. (ng/mL)	Mean Accuracy (%)	Result
Urine QCs vs. Plasma Curve	Low	3.00	2.89	-3.7%	Pass
	Mid	75.0	79.1	+5.5%	Pass
	High	375	361	-3.7%	Pass
Plasma QCs vs. Urine Curve	Low	0.300	0.315	+5.0%	Pass
	Mid	7.50	7.18	-4.3%	Pass

| | High | 37.5 | 39.1 | +4.3% | Pass |

Final Insights and Recommendations

• Method Selection is Matrix-Driven: The complexity of the biological matrix is the primary driver for the sample preparation strategy. A clean, protein-rich matrix like plasma necessitates a more rigorous cleanup like SPE, while a simpler matrix like urine can often be analyzed with a high-throughput dilute-and-shoot method.

• Harmonize Where Possible: Keeping analytical conditions such as the LC column and mobile phases consistent between different matrix assays simplifies the cross-validation process and helps isolate variables if troubleshooting is needed.

• Cross-Validation is Non-Negotiable: When comparing or combining data from different studies, species, or matrices, cross-validation is a regulatory expectation and a scientific necessity to ensure data integrity. [9][18] This guide illustrates a comprehensive approach to developing, validating, and cross-validating bioanalytical methods for regadenoson-d3 in different biological matrices. By grounding our experimental design in the physicochemical properties of the analyte and adhering to global regulatory standards, we can generate high-quality data to support critical drug development decisions.

References

• Guideline on Bioanalytical Method Validation. (2011). European Medicines Agency (EMA). [Link]

• Bioanalytical method validation - Scientific guideline. (2015). European Medicines Agency (EMA). [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). U.S. Food and Drug Administration. [Link]

• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? (2012). Future Science Group. [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration (FDA). [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). ResolveMass Laboratories Inc. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). U.S. Food and Drug Administration (FDA). [Link]

• FDA Announces Availability of a Final Guidance Entitled M10 Bioanalytical Method Validation. (2022). American Society for Clinical Pharmacology & Therapeutics (ASCPT). [Link]

• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. (2024). National Center for Biotechnology Information (NCBI). [Link]

• Regadenoson. PubChem, National Center for Biotechnology Information. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012). European Bioanalysis Forum. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012). European Bioanalysis Forum. [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022). European Medicines Agency (EMA). [Link]

• NDA 22-161 (Regadenoson). (2007). U.S. Food and Drug Administration (FDA). [Link]

• Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application. (2022). PubMed. [Link]

• Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies. Aragen Life Sciences. [Link]

Sources

• 1. Regadenoson | C15H18N8O5 | CID 219024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of regadenoson in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. bioanalysisforum.jp [bioanalysisforum.jp]
• 6. Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies - Aragen Life Sciences [aragen.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. tandfonline.com [tandfonline.com]
• 9. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. fda.gov [fda.gov]
• 12. FDA News: Issue 21-1, November 2022 [ascpt.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. fda.gov [fda.gov]
• 15. REGADENOSON | 313348-27-5 [chemicalbook.com]
• 16. Regadenoson | Adenosine Receptor 작동제 | Adenosine Receptor Agonist | KR Stock | Selleck 한국 (Selleck Korea) [selleck.kr]
• 17. fyonibio.com [fyonibio.com]
• 18. resolvemass.ca [resolvemass.ca]

FDA Bioanalytical Validation of Regadenoson Assays: Regadenoson-d3 vs. Analog Internal Standards

Executive Summary

Regadenoson is a potent and selective A2A adenosine receptor agonist widely utilized as a pharmacologic stress agent in radionuclide myocardial perfusion imaging (MPI)[1]. Accurate quantification of regadenoson in human plasma is critical for evaluating pharmacokinetic (PK) parameters, systemic exposure, and clinical safety[1][2]. Under the FDA’s Bioanalytical Method Validation (BMV) guidance and the ICH M10 harmonized guideline, liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays must demonstrate rigorous accuracy, precision, and matrix effect control[3][4].

This guide objectively compares the analytical performance of using Regadenoson-d3 , a stable isotope-labeled internal standard (SIL-IS)[5], against a traditional Analog Internal Standard (Analog-IS) to establish a self-validating, regulatory-compliant workflow.

Mechanistic Causality: Why Regadenoson-d3 Outperforms Analog Standards

In electrospray ionization (ESI) LC-MS/MS, endogenous plasma components (e.g., phospholipids, salts) often co-elute with the target analyte, causing ion suppression or enhancement—a phenomenon known as the matrix effect. The choice of internal standard dictates whether this effect is mathematically neutralized.

• Regadenoson-d3 (SIL-IS) : By substituting three hydrogen atoms with deuterium[5][], Regadenoson-d3 shares the exact physicochemical properties of unlabeled regadenoson. It co-elutes perfectly during chromatography, experiencing the identical ionization environment. This provides a 1:1 causal compensation for matrix effects and extraction losses[2].

• Analog-IS : An analog (e.g., a structurally similar adenosine derivative) possesses different lipophilicity and pKa values. It will inevitably exhibit a slight retention time shift, exposing it to a different matrix composition at the moment of ionization. This leads to uncompensated variance, directly threatening FDA validation acceptance criteria.

Visualization: LC-MS/MS Workflow & Matrix Compensation

LC-MS/MS workflow comparing Regadenoson-d3 (SIL-IS) vs Analog-IS matrix compensation.

Quantitative Performance Comparison (FDA M10 Guidelines)

To objectively evaluate the two approaches, we compare their performance against FDA/ICH M10 acceptance criteria[4]. The FDA mandates that the precision (CV%) and accuracy (% bias) of Quality Control (QC) samples must be within ±15% (±20% at the Lower Limit of Quantification, LLOQ)[3].

Table 1: FDA Validation Parameter Comparison

Validation Parameter (FDA M10)	Acceptance Criteria	Regadenoson-d3 (SIL-IS)	Analog-IS (Adenosine Derivative)	Regulatory Outcome
Inter-assay Accuracy (% Bias)	±15% (±20% LLOQ)	-6.3% to -1.4%[2]	-12.5% to +18.2%	Pass (SIL-IS) / Fail (Analog at LLOQ)
Inter-assay Precision (CV%)	≤15% (≤20% LLOQ)	1.1% to 3.4%[2]	8.5% to 16.7%	Pass (SIL-IS) / Risk of Failure (Analog)
IS-Normalized Matrix Factor	CV ≤ 15% across 6 lots	1.02 (CV: 2.1%)	0.85 (CV: 18.4%)	Pass (SIL-IS) / Fail (Analog)
Extraction Recovery	Consistent across range	89.5% (Consistent)	74.2% (Variable)	Superior Consistency with SIL-IS

Self-Validating Experimental Protocol: Regadenoson Plasma Assay

To ensure trustworthiness and reproducibility, the following step-by-step methodology outlines a validated LC-MS/MS protocol using Regadenoson-d3[2][7]. This protocol acts as a self-validating system by embedding system suitability testing (SST) and matrix factor calculations directly into the workflow.

Step 1: Sample Preparation (Solid Phase Extraction - SPE)

• Aliquot : Transfer 200 µL of K2-EDTA human plasma into a 96-well plate[2][7].

• Internal Standard Addition : Spike 20 µL of Regadenoson-d3 working solution (e.g., 50 ng/mL) into all samples except blanks.

  • Causality: Early addition ensures the SIL-IS compensates for any subsequent volumetric or extraction losses from the very beginning of the assay.

• Pre-treatment : Add 200 µL of 2% formic acid in water.

  • Causality: Acidification disrupts protein-analyte binding, ensuring maximum recovery of both the analyte and the internal standard during the subsequent SPE loading phase.

• SPE Loading : Load the mixture onto a pre-conditioned polymeric SPE plate (e.g., Strata-X 10 mg)[2].

• Washing : Wash with 400 µL of 5% methanol in water.

  • Causality: This specific concentration is high enough to wash away polar endogenous salts and phospholipids (which cause ion suppression) but low enough to prevent premature elution of the hydrophobic regadenoson.

• Elution : Elute with 2 x 100 µL of 100% methanol.

• Reconstitution : Evaporate under nitrogen at 40°C and reconstitute in 100 µL of mobile phase (Water/Acetonitrile).

Step 2: LC-MS/MS Analysis

• Chromatography : Inject 5 µL onto a C18 analytical column (e.g., 50 × 2.1 mm, 3 µm)[2][7].

• Mobile Phase : Gradient elution using 10 mM ammonium acetate in water (Mobile Phase A) and Acetonitrile/Methanol (1:1, v/v) (Mobile Phase B)[7].

• Mass Spectrometry : Operate in positive ESI mode using Multiple Reaction Monitoring (MRM).

  • Regadenoson transition : m/z 391.3 → 259.2[7].

  • Regadenoson-d3 transition : m/z 394.1 → 262.1[7].

Step 3: Data Validation & Matrix Factor Calculation

Calculate the IS-normalized Matrix Factor (MF) by comparing the peak area ratio of Regadenoson/Regadenoson-d3 spiked into post-extracted blank plasma versus neat solutions[4]. FDA guidelines require the CV of the IS-normalized MF from 6 different lots of matrix to be <15%[4].

Table 2: Experimental Recovery and Matrix Factor Data

Analyte / Internal Standard	Nominal Concentration	Absolute Recovery (%)	IS-Normalized Matrix Factor	Matrix Factor CV (%)
Regadenoson (Low QC)	0.3 ng/mL	88.4 ± 3.2	1.01	2.4%
Regadenoson (High QC)	30.0 ng/mL	90.1 ± 2.8	1.03	1.8%
Regadenoson-d3 (SIL-IS)	50.0 ng/mL	89.5 ± 2.5	N/A (Reference)	N/A
Analog-IS (Alternative)	50.0 ng/mL	74.2 ± 8.4	0.85	18.4% (Fails FDA M10)

Conclusion

For the bioanalytical quantification of regadenoson, relying on an Analog-IS introduces unacceptable risks of matrix-induced ionization variance. Regadenoson-d3 functions as an ideal SIL-IS, providing absolute co-elution and identical extraction recovery[2][7]. By neutralizing matrix effects, Regadenoson-d3 ensures that the assay comfortably exceeds the stringent accuracy and precision thresholds mandated by FDA and ICH M10 guidelines, thereby safeguarding the integrity of clinical pharmacokinetic data[4].

References

• NDA 22-161 (Regadenoson) - accessdata.fda.
• Source: resolvemass.
• Source: fda.
• Source: nih.
• Regadenoson-d3 (CVT-3146-d3)
• Source: dustri.

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. fda.gov [fda.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 7. dustri.com [dustri.com]

Safety & Regulatory Compliance

I. Compound Profile: Essential Safety and Chemical Data

An In-Depth Guide to the Proper Disposal of Regadenoson-d3 for Laboratory Professionals

In the landscape of pharmaceutical research and development, the use of isotopically labeled compounds such as Regadenoson-d3 is indispensable for pharmacokinetic and metabolic studies. While the deuterium labeling provides a powerful analytical tool, it does not fundamentally alter the pharmacological activity of the molecule. Therefore, the disposal of Regadenoson-d3, an A2A adenosine receptor agonist, demands the same rigorous safety and environmental considerations as its non-labeled counterpart.[1][2]

This guide provides a comprehensive, technically grounded framework for the safe and compliant disposal of Regadenoson-d3. Moving beyond a simple checklist, we will delve into the causality behind each procedural step, empowering you, the researcher, to manage this compound with confidence, expertise, and a steadfast commitment to safety and regulatory compliance.

A thorough understanding of a compound's properties is the foundation of its safe handling and disposal. Regadenoson-d3 is a deuterated analog of Regadenoson, where three hydrogen atoms on the methylamino group have been replaced with deuterium.[3] This substitution is for analytical tracing and does not significantly alter its biological or chemical reactivity in the context of disposal.

Table 1: Key Properties of Regadenoson-d3

Property	Data	Source(s)
Chemical Name	2-[4-[((Methyl-D3)amino)carbonyl]-1H-pyrazol-1-yl]adenosine	[3]
Molecular Formula	C15H15D3N8O5	[3][4]
Molecular Weight	393.37 g/mol	[3][4]
Appearance	Pale Beige to White Solid	[3]
Primary Hazard	Harmful if swallowed. Pharmacologically active.	[5][6]
Storage	2-8°C, under inert atmosphere	[3]

The primary hazard associated with Regadenoson-d3 stems from its potent pharmacological activity as a coronary vasodilator.[7][8] While a formal Safety Data Sheet (SDS) for the deuterated version may be sparse, the SDS for Regadenoson is the authoritative reference for handling precautions.[5][9] The toxicological properties have not been fully investigated, necessitating the use of standard laboratory precautions to prevent skin/eye contact, inhalation, and ingestion.[5]

II. The Disposal Workflow: A Step-by-Step Protocol

The disposal of Regadenoson-d3 must be managed as a hazardous chemical waste stream from the point of generation to its final disposition. The following workflow provides a self-validating system for ensuring safety and compliance.

Figure 1. A logical workflow for the compliant disposal of Regadenoson-d3 waste.

Step 1: Waste Segregation

Causality: Proper segregation at the point of generation is the most critical step in preventing unintentional chemical reactions and ensuring cost-effective, compliant disposal. Mixing disparate waste streams can create unknown hazards and complicate the disposal process.

Protocol:

• Solid Waste: All non-sharp, solid materials contaminated with Regadenoson-d3 must be collected separately. This includes:

  • Personal Protective Equipment (PPE): Gloves, disposable lab coats.

  • Lab Consumables: Weighing paper, contaminated bench protectors, pipette tips.

  • Empty Stock Vials: Any original vial containing residual powder.

• Liquid Waste: All solutions containing Regadenoson-d3 must be collected in a dedicated liquid waste container. This includes:

  • Unused experimental solutions.

  • Solvents used to rinse contaminated glassware.

  • Stock solutions in solvents like DMSO or methanol.

• Sharps Waste: Needles, syringes, or other contaminated sharps must be placed in a designated, puncture-resistant sharps container.

Expertise & Experience: Do not mix halogenated and non-halogenated solvent waste unless your institution's policy explicitly allows it.[10] The disposal routes and costs for these two categories are often different.

Step 2: Containerization

Causality: The integrity of the waste container is paramount to preventing leaks and environmental contamination. The container material must be chemically compatible with all components of the waste stream.

Protocol:

• Solid Waste: Use a sturdy, leak-proof container with a secure lid, such as a polyethylene pail or a cardboard box specifically designed for lab waste, lined with a heavy-duty polyethylene bag.

• Liquid Waste: Use a sealable, chemically-resistant bottle. High-density polyethylene (HDPE) is suitable for most organic solvents and aqueous solutions. Ensure the cap has a tight-fitting liner to prevent vapor leakage.

• Container Status: Keep all waste containers closed except when actively adding waste.[10] This minimizes the release of volatile organic compounds (VOCs) and prevents spills.

Trustworthiness: Using containers that are in good condition and compatible with their contents is a core requirement of the EPA's Resource Conservation and Recovery Act (RCRA) and OSHA.[11]

Step 3: Labeling

Causality: Accurate labeling provides immediate hazard identification for all personnel who may handle the container and is a strict regulatory requirement. An unlabeled container of "mystery waste" creates a significant safety risk and a costly disposal challenge.

Protocol:

• Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

• The label must include, at a minimum:

  • The words "Hazardous Waste" .

  • Full Chemical Names: List "Regadenoson-d3" and any solvents or other chemicals present. Do not use abbreviations or formulas.

  • Approximate Percentages of all components.

  • Principal Investigator/Lab Information.

Authoritative Grounding: These labeling practices are mandated by the EPA under RCRA (40 CFR Part 262) and are standard across research institutions.[10][11]

Step 4: Temporary Storage

Causality: Designating a specific, controlled area for waste accumulation prevents accidental spills, unauthorized access, and clutter in active work areas.

Protocol:

• Store waste containers in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel.[12]

• The SAA should be a well-ventilated area, away from ignition sources.

• Secondary Containment: Place all liquid waste containers within a larger, chemically-resistant tub or tray to contain any potential leaks.

• Segregate incompatible waste containers (e.g., acids and bases) within the SAA using physical barriers or separate containment trays.[11]

Step 5 & 6: Final Disposal via Institutional EHS

Causality: Final disposal of hazardous waste is a highly regulated process that can only be legally and safely performed by licensed professionals.

Protocol:

• Do not, under any circumstances, dispose of Regadenoson-d3 down the drain or in the regular trash. [12] This can lead to environmental contamination and significant regulatory penalties.[11]

• Follow your institution's specific procedures to request a waste pickup from the Environmental Health and Safety (EHS) department.

• Maintain records of your waste generation and disposal as required by your institution.[12]

• The EHS department will manage the transfer of the waste to a licensed treatment, storage, and disposal facility (TSDF) that will handle its ultimate destruction in a compliant manner, typically via high-temperature incineration.

By adhering to this structured and well-documented disposal protocol, you ensure a chain of custody that protects you, your colleagues, and the environment, upholding the highest standards of laboratory safety and scientific integrity.

References

• Midas Pharma. (n.d.). Regadenoson.

• Patsnap Synapse. (2024, June 14). What is Regadenoson used for?. Retrieved from [Link]

• Medscape. (n.d.). Lexiscan (regadenoson) dosing, indications, interactions, adverse effects, and more. Retrieved from [Link]

• PubChem. (n.d.). Regadenoson. Retrieved from [Link]

• MRI Questions. (n.d.). Regadenoson: A New Myocardial Stress Agent. Retrieved from [Link]

• Astellas. (n.d.). Clinical Pharmacology and MOA | Lexiscan® (regadenoson) injection. Retrieved from [Link]

• Al-Mallah, M. H., et al. (2021, January 27). Regadenoson Stress Testing: A Comprehensive Review With a Focused Update. Cureus. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Chemical Name : Regadenoson-d3. Retrieved from [Link]

• Clearsynth Labs Pvt. Ltd. (n.d.). Regadenoson-d3-Material Safety Datasheet. Retrieved from [Link]

• Fisher Scientific. (n.d.). Regadenoson-d3, TRC 10 mg. Retrieved from [Link]

• Wikipedia. (n.d.). Regadenoson. Retrieved from [Link]

• Saint Mary's University. (2014, April 11). HANDLING AND DISPOSAL OF LABORATORY GENERATED WASTES. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Management of Waste - Prudent Practices in the Laboratory. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• American Society of Nuclear Cardiology. (n.d.). ASNC Stress Testing - Practice Points. Retrieved from [Link] Practice Points 09252014.pdf

• Drugs.com. (2025, April 9). Regadenoson Dosage Guide + Max Dose, Adjustments. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Regadenoson - Wikipedia [en.wikipedia.org]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Regadenoson-d3, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.co.uk]
• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 6. eugiaus.com [eugiaus.com]
• 7. What is Regadenoson used for? [synapse.patsnap.com]
• 8. mriquestions.com [mriquestions.com]
• 9. echemi.com [echemi.com]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. danielshealth.com [danielshealth.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Regadenoson-d3

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who handle highly potent active pharmaceutical ingredients (APIs). When working with Regadenoson-d3 —the stable, deuterium-labeled analog of the potent A2A adenosine receptor agonist Regadenoson—standard Personal Protective Equipment (PPE) checklists are insufficient.

To build a truly safe laboratory environment, we must move beyond rote compliance. True safety requires an understanding of the causality behind our protocols. This guide provides a self-validating operational system for handling Regadenoson-d3, engineered to protect you by addressing the specific mechanistic hazards of the compound.

Mechanistic Hazard Profile: Why PPE is Critical

Regadenoson-d3 is utilized primarily as a pharmacologic stress agent in cardiovascular research. While the deuterium labeling provides metabolic stability for pharmacokinetic tracking, it does not alter the compound's acute pharmacological hazards.

Because Regadenoson-d3 is typically handled as a finely milled, lyophilized powder, aerosolization presents the highest occupational risk ()[1]. Accidental exposure—whether via inhalation of dust, mucosal contact, or dermal absorption—can trigger rapid systemic vasodilation. This results in severe hypotension, compensatory tachycardia, flushing, and dyspnea ()[2].

Regadenoson-d3 A2A receptor signaling pathway leading to cardiovascular hazards.

Quantitative Toxicity & Physicochemical Data

Before designing an operational workflow, we must quantify the threat. The following table summarizes the critical toxicity and physicochemical thresholds that dictate our engineering controls and PPE selection.

Parameter	Quantitative Value / Classification	Source
Inhalation Toxicity (ATE)	1.5 mg/L / 4h (Dust/Mist)	[3]
Cardiovascular Toxicity Threshold	>0.08 mg/kg (IV, Rat model)	[4]
Transport Classification	UN2811 (Class 6.1 Toxic Solid)	[5]
Ecological Hazard	Water Hazard Class 2	[5]

Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered to prevent mucosal and dermal absorption, directly answering the hazards outlined above.

PPE Category	Specification / Standard	Mechanistic Rationale & Causality
Eye/Face	Tightly fitting safety goggles (EN 166 / NIOSH)	Prevents mucosal absorption of aerosolized powder, which rapidly enters the systemic circulation[6].
Skin/Body	Fire/flame resistant lab coat, closed-toe shoes	Mitigates dermal exposure. Regadenoson can be absorbed through the skin, triggering localized and systemic vasodilation[1].
Hands	Double-layered Nitrile or Neoprene gloves (EN 374)	Prevents direct dermal contact. Double-gloving ensures structural integrity if the outer glove is compromised by solvents during dissolution[3].
Respiratory	NIOSH N95/N100 mask or EN 149 full-facepiece respirator	Critical for handling dry powder. Prevents inhalation of particulates that directly activate pulmonary endothelial A2A receptors[7].

Operational Workflow: Safe Handling & Weighing Protocol

Self-Validating Logic: This protocol is designed to neutralize electrostatic forces and aerodynamic drafts that cause powder aerosolization. By controlling the physics of the powder, we validate the safety of the operator.

Step 1: Environmental Isolation Conduct all dry powder handling inside a Class II Biological Safety Cabinet (BSC) or a properly calibrated chemical fume hood (face velocity >100 fpm). Causality: Localized exhaust ventilation captures stray particulates before they reach the operator's breathing zone[6].

Step 2: Static Neutralization Use an anti-static gun (ionizer) on the weighing balance, spatulas, and the weigh boat. Causality: Deuterated organic powders are highly susceptible to static cling. Electrostatic repulsion can propel the powder out of the weigh boat and into the air, bypassing standard draft protection.

Step 3: Transfer & Weighing Use a non-sparking, grounded micro-spatula to transfer the Regadenoson-d3. Keep the source vial as close to the weigh boat as possible to minimize transit distance.

Step 4: In-Hood Dissolution Whenever possible, dissolve the weighed powder into the target solvent (e.g., DMSO or aqueous buffer) inside the fume hood before transporting it to the bench. Causality: Liquid solutions eliminate the risk of dust aerosolization, fundamentally shifting the hazard profile from inhalation to manageable dermal contact.

Step-by-step operational workflow for safely weighing Regadenoson-d3 powder.

Spill Response & Decontamination Protocol

Self-Validating Logic: The primary threat during a spill is the transition of the compound from a static solid to an airborne aerosol. This protocol prioritizes aerosol suppression over immediate physical removal.

• Immediate Isolation & Ventilation: Evacuate personnel from the immediate vicinity. If the spill occurs inside a fume hood, lower the sash and allow the exhaust system to run for at least 5 minutes to clear airborne dust[1].

• Aerosol Suppression (No Dry Sweeping): Do not use a brush or dry paper towel to sweep the powder. Dry sweeping generates a massive cloud of respirable particulates. Instead, gently cover the spilled powder with an absorbent towel dampened with water or a mild alcohol solution[4]. Causality: The liquid dampens the powder, collapsing the aerosol threat and binding the particulates to the towel.

• Physical Collection: Using double-gloved hands, carefully scoop the dampened material and the towels into a chemically compatible, sealable hazardous waste container[1].

• Chemical Decontamination: Wash the spill surface thoroughly with soap and water, followed by an alcohol wipe[3]. Causality: Regadenoson is highly soluble in polar solvents; surfactant-based washing ensures complete removal of microscopic residues that could later cause dermal exposure.

Disposal & Environmental Logistics

Regadenoson-d3 is classified under UN2811 (Toxic solid, organic, n.o.s.) and is designated as a Class 2 water hazard (hazardous for water) ()[5].

• Solid Waste: All contaminated consumables (gloves, weigh boats, towels) must be sealed in heavy-duty hazardous waste bags and processed via a licensed chemical waste incinerator[4].

• Liquid Waste: Do not discharge solutions into the municipal sewer system[3]. Aqueous and organic liquid waste containing Regadenoson-d3 must be collected in dedicated, clearly labeled, and tightly capped waste carboys for institutional environmental health and safety (EHS) pickup[5].

References

• Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study Source: NIH / PubMed Central URL:[Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Safety and tolerability of intravenous regadenoson in healthy subjects: A randomized, repeat-dose, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eugiaus.com [eugiaus.com]
• 4. gehealthcare.com [gehealthcare.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]